Ethyl 1-allyl-2-benzylidenehydrazinecarboxylate

• CAS: 111508-26-0

Core Science & Biosynthesis

Technical Guide: Synthesis and Characterization of Ethyl 1-allyl-2-benzylidenehydrazinecarboxylate

Topic: Synthesis and Characterization of Ethyl 1-allyl-2-benzylidenehydrazinecarboxylate Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

This guide details the synthesis, purification, and structural characterization of Ethyl 1-allyl-2-benzylidenehydrazinecarboxylate , a functionalized hydrazine derivative. Hydrazinecarboxylates (carbazates) and their hydrazone derivatives are critical scaffolds in medicinal chemistry, often exhibiting antimicrobial, antiviral, and anticancer properties.

The synthesis strategy employs a convergent two-step protocol:

• Condensation: Formation of the thermodynamically stable hydrazone core (Ethyl 2-benzylidenehydrazinecarboxylate) to protect the N2 nitrogen.

• N-Alkylation: Regioselective allylation at the N1 position using allyl bromide under basic conditions.

This document provides a self-validating experimental framework, expected spectral data, and troubleshooting insights for high-purity isolation.

Retrosynthetic Analysis & Strategy

The target molecule features a hydrazine core flanked by an ethyl carbamate moiety and a benzylidene group. Direct allylation of ethyl carbazate often leads to poly-alkylation or regiochemical mixtures. Therefore, the Hydrazone-First strategy is selected.

• Step 1 (Protection/Activation): Condensation of ethyl carbazate with benzaldehyde locks the terminal amine (

  ) as an imine ( ). This directs subsequent nucleophilic attack to the remaining amide-like nitrogen (N1).

• Step 2 (Functionalization): Deprotonation of the N1 proton facilitates

  attack on allyl bromide.

Reaction Pathway Visualization

Figure 1: Two-step synthetic pathway ensuring regioselectivity at the N1 position.

Experimental Protocols

Step 1: Synthesis of Ethyl 2-benzylidenehydrazinecarboxylate

This step forms the hydrazone linkage. The reaction is driven by the elimination of water.[1]

Reagents:

• Ethyl carbazate (

  equiv)

• Benzaldehyde (

  equiv)

• Ethanol (Absolute, Solvent)

• Acetic Acid (Catalytic, 2-3 drops)

Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve Ethyl carbazate (e.g., 10 mmol, 1.04 g) in 20 mL of absolute ethanol.

• Addition: Add Benzaldehyde (10 mmol, 1.06 g) dropwise to the stirring solution.

• Catalysis: Add 2-3 drops of glacial acetic acid.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (

  ) for 3–4 hours. Monitor reaction progress via TLC (Eluent: Hexane:EtOAc 3:1).

• Isolation: Cool the reaction mixture to room temperature. The product often precipitates as a white/off-white solid.

  • If precipitation occurs: Filter the solid and wash with cold ethanol.

  • If no precipitation: Concentrate the solvent under reduced pressure to 1/3 volume and cool in an ice bath.

• Purification: Recrystallize from ethanol to yield needle-like crystals.

Validation Criteria:

• Appearance: White crystalline solid.[2]

• Melting Point: ~130–132 °C (Literature range for analogs).

• TLC: Single spot,

  ~0.5 (Hexane:EtOAc 7:3).

Step 2: Synthesis of Ethyl 1-allyl-2-benzylidenehydrazinecarboxylate

This step involves the

alkylation of the amide-like nitrogen (N1).

Reagents:

• Ethyl 2-benzylidenehydrazinecarboxylate (Intermediate from Step 1,

  equiv)

• Allyl Bromide (

  equiv)

• Potassium Carbonate (

  , Anhydrous, equiv)

• Dimethylformamide (DMF) or Acetone (Solvent)

• Potassium Iodide (KI, Catalytic, optional to accelerate reaction)

Procedure:

• Preparation: In a dry round-bottom flask, dissolve the Intermediate (e.g., 5 mmol) in anhydrous DMF (10 mL).

• Deprotonation: Add anhydrous

  (10 mmol) and stir at room temperature for 15 minutes to facilitate partial deprotonation.

• Alkylation: Add Allyl Bromide (6 mmol) dropwise. (Caution: Allyl bromide is a lachrymator; work in a fume hood).

• Reaction: Stir the mixture at 60–80 °C for 6–8 hours.

  • Note: Acetone can be used as a solvent at reflux temperature if DMF removal is difficult, though DMF usually gives higher conversion rates for this substrate.

• Workup:

  • Pour the reaction mixture into 100 mL of ice-cold water.

  • Extract with Ethyl Acetate (

    mL).

  • Wash the combined organic layers with Brine (

    mL) to remove residual DMF.

  • Dry over anhydrous

    , filter, and concentrate under vacuum.

• Purification: The crude oil/solid is purified via Flash Column Chromatography (Silica Gel, 230–400 mesh).

  • Mobile Phase: Gradient of Hexane:Ethyl Acetate (Start 95:5

    End 80:20).

Purification Workflow

Figure 2: Workup and purification logic to ensure removal of high-boiling solvents (DMF) and inorganic salts.

Characterization & Data Analysis

The structure is validated by observing the disappearance of the N-H signal and the appearance of allyl group signals in the NMR spectrum.

Expected Spectroscopic Data

Technique	Signal / Parameter	Assignment / Interpretation
H NMR	8.0–8.5 ppm (1H, s)	(Benzylidene proton). Characteristic downfield singlet.
7.3–7.6 ppm (5H, m)	(Phenyl ring protons).
5.8–6.0 ppm (1H, m)	(Allyl methine). Complex multiplet.
5.1–5.3 ppm (2H, m)	(Allyl terminal alkene). Distinct splitting.
4.4–4.6 ppm (2H, d)	(Allyl methylene). Coupled to the methine.
4.2–4.3 ppm (2H, q)	(Ethyl ester methylene).
1.3 ppm (3H, t)	(Ethyl ester methyl).
IR (ATR)	1705–1725 cm	(Carbamate stretch). Strong band.
1610–1630 cm	(Imine stretch).
~3050 cm	(Aromatic/Alkene stretch).
Absence of ~3200 cm	stretch should be absent in the final product (present in intermediate).
MS (ESI)	or	Molecular ion peak confirming formula mass.

Mechanistic Insight: Why N1 Alkylation?

In the intermediate Ethyl 2-benzylidenehydrazinecarboxylate , the nitrogen at position 2 is part of the

double bond and lacks a proton, rendering it non-nucleophilic for alkylation. The nitrogen at position 1 (adjacent to the carbonyl) retains a proton ( ). Although the adjacent carbonyl group withdraws electron density (making it amide-like), the presence of a strong base ( ) and a reactive electrophile (Allyl bromide) allows for successful deprotonation and substitution at N1.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield in Step 1	Incomplete water removal.	Use molecular sieves or extend reflux time. Ensure reagents are pure.
Intermediate not precipitating	High solubility in ethanol.	Concentrate solution further or add cold water to induce precipitation.
N-Alkylation Incomplete	Base too weak or steric hindrance.	Switch solvent to DMF (higher T). Add catalytic KI (Finkelstein condition).
O-Alkylation observed	Ambident nucleophile (O vs N).	Use "softer" conditions (Carbonate bases rather than Hydrides) to favor N-alkylation over O-alkylation (imidate formation).

References

• BenchChem. Application Notes and Protocols: The Reaction of Ethyl Carbazate with Ketones. Retrieved from

• Fun, H. K., et al. (2008). (E)-Ethyl N'-(2-hydroxybenzylidene)hydrazinecarboxylate. Acta Crystallographica Section E. Retrieved from

• Organic Syntheses. Carbazic acid, ethyl ester (Ethyl Hydrazinecarboxylate). Org. Synth. 1946, 26, 24. Retrieved from

• Saeedi, M., et al. (2022). Synthesis and in Silico Docking Studies of Ethyl 2-(2-Arylidene-1-alkylhydrazinyl)thiazole-4-carboxylates. Chemistry & Biodiversity. Retrieved from

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Unveiling the Molecular Architecture: A Guide to the Crystal Structure Analysis of Novel Hydrazinecarboxylate Compounds

An In-Depth Technical Guide

Foreword: The Significance of Hydrazinecarboxylates in Modern Science

Hydrazinecarboxylate derivatives represent a versatile class of compounds with a significant footprint in medicinal chemistry, materials science, and synthetic organic chemistry.[1] Their structural backbone, featuring a reactive hydrazide moiety, allows for the synthesis of a diverse array of molecules, including hydrazones, which are pivotal intermediates for nitrogen-containing heterocycles.[2] These compounds exhibit a wide spectrum of biological activities, including antimicrobial, anticancer, and antiviral properties, making them attractive scaffolds for drug development.[3][4] The precise three-dimensional arrangement of atoms within these molecules, dictated by their crystal structure, governs their physical, chemical, and biological properties. Therefore, a thorough understanding of their molecular architecture through single-crystal X-ray diffraction is not merely an academic exercise but a critical step in rational drug design and the development of novel functional materials.[5][6]

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the principles and practices involved in the crystal structure analysis of novel hydrazinecarboxylate compounds. We will journey from the foundational steps of synthesis and crystallization to the intricacies of data collection, structure solution, and refinement, emphasizing the causality behind experimental choices to ensure both accuracy and trustworthiness in the final structural model.

Part 1: From Synthesis to Single Crystal – The Foundational Stage

The journey to a crystal structure begins with the synthesis of the target compound and the subsequent growth of high-quality single crystals. The success of the entire analysis hinges on the quality of the crystal obtained.[5]

Rational Synthesis Strategies

The synthesis of hydrazinecarboxylate derivatives often involves the condensation reaction between a hydrazine or a substituted hydrazine (like benzyl carbazate or tert-butyl carbazate) and a carbonyl-containing compound, such as an aldehyde or ketone.[1][2][7] The choice of solvent, temperature, and reaction time are critical parameters that can influence the yield and purity of the final product.

For instance, the synthesis of benzyl N′-[(E)-2-hydroxybenzylidene]hydrazinecarboxylate has been achieved by reacting 2-hydroxybenzaldehyde with benzyl carbazate in methanol at room temperature.[7] Similarly, other derivatives can be prepared by reacting hydrazine carboxylates with various amines, although unexpected side reactions like acylation can occur.[8]

The Art and Science of Crystallization

Obtaining diffraction-quality single crystals is often the most challenging step in the process.[9] Hydrazinecarboxylate derivatives, with their capacity for hydrogen bonding, can be amenable to crystallization, but success often requires screening various conditions.[10]

Core Principle: The goal of crystallization is to slowly bring a solution from a state of saturation to supersaturation, allowing molecules to self-assemble into a highly ordered, three-dimensional lattice.

Common Crystallization Techniques:

• Slow Evaporation: This is one of the most straightforward methods. A solution of the compound in a suitable solvent or solvent mixture is left undisturbed, allowing the solvent to evaporate slowly, thereby increasing the concentration and inducing crystallization. This method has been successfully used for obtaining single crystals of various benzylidene hydrazinecarboxylate derivatives from methanolic or ethanolic solutions.[7][11][12]

• Solvent Diffusion (Vapor or Liquid): This technique involves dissolving the compound in a "good" solvent and layering a "poor" solvent (miscible with the good solvent) on top. Diffusion of the poor solvent into the good solvent reduces the solubility of the compound, leading to crystal growth at the interface.

• Cooling: For compounds whose solubility is highly dependent on temperature, slowly cooling a saturated solution can yield high-quality crystals.

Experimental Protocol: Single Crystal Growth by Slow Evaporation

• Preparation: Dissolve a small amount of the purified hydrazinecarboxylate compound (5-10 mg) in a high-purity solvent in which it is moderately soluble. Common solvents include methanol, ethanol, or dichloromethane.[12]

• Filtration: Filter the solution through a syringe filter (e.g., 0.22 µm) into a clean, small vial or test tube to remove any particulate matter that could act as unwanted nucleation sites.

• Incubation: Cover the vial with a cap or parafilm containing a few pinholes. This allows for slow, controlled evaporation of the solvent.

• Observation: Place the vial in a vibration-free environment and monitor it periodically over several days to weeks for the formation of single crystals.

• Harvesting: Once suitable crystals have formed, carefully remove them from the solution using a loop or a fine needle and coat them in a cryoprotectant oil (e.g., Paratone-N) before mounting.[7]

Part 2: The X-ray Diffraction Experiment – Probing the Crystal Lattice

Single-crystal X-ray diffraction (SCXRD) is the definitive technique for determining the precise three-dimensional arrangement of atoms in a molecule.[1][6] The process involves irradiating a single crystal with a focused beam of X-rays and analyzing the resulting diffraction pattern.[5]

The Workflow of Data Collection and Processing

The overall workflow for a single-crystal X-ray diffraction experiment is a systematic process that moves from mounting the crystal to processing the raw diffraction data.

Caption: High-Level Workflow for Crystal Structure Determination.

Modern diffractometers, often controlled by sophisticated software suites like Bruker's APEX, automate much of the data collection process.[13] After mounting the cryo-cooled crystal, the software determines the unit cell dimensions and crystal system, and then calculates an optimal strategy to collect a complete and redundant set of diffraction data.[7][13] This raw data is then processed (integrated and scaled) to produce a reflection file containing the Miller indices (h, k, l) and the intensity of each diffracted beam.

Part 3: From Data to Model – Structure Solution and Refinement

This is the computational heart of crystallography, where the measured diffraction data is transformed into a chemically meaningful atomic model.

Structure Solution

The "phase problem" is the central challenge in crystallography: while we can measure the intensities of the diffracted X-rays, we lose the phase information. Structure solution methods are computational algorithms designed to overcome this.

• Direct Methods: These statistical methods are highly effective for small molecules (like most hydrazinecarboxylates) and are implemented in programs like SHELXT.[8] They work by identifying relationships between the phases of strong reflections to generate an initial electron density map.

• Patterson Methods: This approach is typically used when heavy atoms are present in the structure. The map reveals vectors between atoms, allowing the positions of the heavy atoms to be determined, which can then be used to phase the remaining data.

Structure Refinement: An Iterative Process of Optimization

Once an initial model is obtained, it must be refined against the experimental data using a least-squares minimization process. This is an iterative procedure aimed at improving the agreement between the observed diffraction pattern and the one calculated from the atomic model. Software like SHELXL, often used within graphical interfaces such as OLEX2, is the standard for this process.[14][15]

The refinement process involves adjusting atomic parameters:

• Positional Coordinates (x, y, z)

• Anisotropic Displacement Parameters (ADPs): These describe the thermal motion of each atom as an ellipsoid.[3]

Hydrogen atoms are typically placed at calculated geometric positions and refined using a "riding model," as their scattering power is too weak to be located directly from the electron density map.[16]

Caption: Iterative Cycle of Structure Refinement.

Validation and Quality Control

A refined crystal structure is not complete until it has been rigorously validated. This is a self-validating system to ensure the model is chemically sensible and accurately reflects the experimental data.

• R-factors: The R1 and wR2 values are figures of merit that quantify the agreement between the observed and calculated structure factors. Lower values indicate a better fit.

• Goodness-of-Fit (GooF): This value should be close to 1.0 for a well-refined structure.

• Difference Electron Density Map: A final difference map should be largely featureless, with no significant positive or negative peaks, indicating that all electron density has been accounted for by the model.

• PLATON/checkCIF: Tools like PLATON are used to check for a wide range of potential issues, including incorrect space group assignments, missed symmetry, and unusual geometric parameters.[14][17] The final output is a Crystallographic Information File (CIF), which is the standard format for reporting and depositing crystal structure data.[18]

Part 4: Interpreting the Structure – From Geometry to Intermolecular Interactions

With a validated structure, the focus shifts to chemical interpretation. For hydrazinecarboxylates, this involves analyzing molecular conformation, bond lengths, bond angles, and, crucially, the supramolecular assembly driven by intermolecular interactions.

Molecular Conformation and Geometry

The analysis reveals the precise geometry of the molecule. For example, in benzyl N′-[(E)-2-hydroxybenzylidene]hydrazinecarboxylate, the molecule adopts a specific conformation where the hydrazinecarboxylate moiety is nearly planar, and the benzyl group is oriented at a significant dihedral angle to this plane.[11] Bond lengths and angles are compared to expected values to identify any unusual features that might indicate electronic or steric effects.[19]

The Role of Hydrogen Bonding

Hydrazinecarboxylate derivatives are rich in hydrogen bond donors (N-H, O-H) and acceptors (C=O, N). These interactions are fundamental to their crystal packing and can significantly influence their physical properties.

• Intramolecular Hydrogen Bonds: These often lead to the formation of stable ring motifs. For instance, many hydroxybenzylidene hydrazinecarboxylates feature a strong intramolecular O—H···N hydrogen bond, which forms a six-membered S(6) ring motif.[7][20][21]

• Intermolecular Hydrogen Bonds: These interactions link molecules together into one-, two-, or three-dimensional networks. Strong N—H···O and weaker C—H···O hydrogen bonds are commonly observed, creating chains, layers, or more complex architectures that define the crystal packing.[11][21]

Data Presentation and Comparison

Summarizing crystallographic data in tables is essential for clear communication and comparison between different novel compounds.

Compound	Formula	Crystal System	Space Group	Key Intramolecular H-Bond	Ref.
Benzyl N′-[(E)-2-hydroxybenzylidene]hydrazinecarboxylate	C₁₅H₁₄N₂O₃	Monoclinic	Pn	O—H···N (S(6) motif)	[7]
Benzyl N′-[(E)-5-bromo-2-hydroxybenzylidene]hydrazinecarboxylate	C₁₅H₁₃BrN₂O₃	Monoclinic	P2₁/c	O—H···N (S(6) motif)	[7]
Methyl 5-Hydroxy-1-Phenyl-1H-Pyrazole-3-Carboxylate	C₁₁H₁₀N₂O₃	Monoclinic	P2₁/c	N/A	[12]
(E)-Methyl N′-[1-(4-hydroxyphenyl)ethylidene]hydrazinecarboxylate	C₁₀H₁₂N₂O₃	Orthorhombic	Pbca	O—H···N / O—H···O	[19]

Leveraging Structural Databases

The Cambridge Structural Database (CSD) is the world's repository for small-molecule organic and metal-organic crystal structures.[18][22][23][24][25] A search of the CSD for related structures is a critical step in the analysis.[20] This allows researchers to:

• Compare the geometry and conformation of their novel compound with known structures.

• Identify common packing motifs or unusual interaction patterns.

• Place their results within the broader context of structural chemistry.

Conclusion: The Power of a Picture

The crystal structure of a novel hydrazinecarboxylate compound provides an unambiguous, atom-level "picture" of the molecule.[6] This detailed structural information is invaluable for understanding structure-activity relationships, guiding further synthetic efforts, and designing molecules with tailored properties for applications in medicine and materials science. By following a rigorous, self-validating workflow from synthesis to final structural analysis, researchers can ensure the integrity and impact of their findings.

References

• CRYSTALS - Chemical Crystallography. (2020). University of Oxford.
• Resources | Single-Crystal X-ray Diffraction.
• APEX Software. Bruker.
• Crystallography Software. (2023). RCSB PDB.
• Syntheses and crystal structures of benzyl N′-[(E)-2-hydroxybenzylidene]hydrazinecarboxylate and benzyl N - PMC. (2022).
• Crystallography Software.
• Saeed, S., Rashid, N., & Mohamed, S. K. (2017). Synthesis and X-ray crystallography of N,N'-di(2-hydroxybenzylidene)hydrazine. European Journal of Chemistry.
• Syntheses and crystal structures of benzyl - N - ′-[( - E - )-2-hydroxybenzylidene]hydrazinecarboxylate and benzyl - IUCr Journals. (2022).
• Zong, Q.-S., & Wu, J.-Y. (2014). Synthesis and X-Ray Structures of Hydrazones Derived From 2-(4-Nitrophenoxy)acetohydrazide. Asian Journal of Chemistry.
• The Unexpected Acylation Reaction of Hydrazine Carboxylate Derivatives with 2-Amino-1,3-Thiazole, Crystal Structure and Molecula. SSRN.
• X-ray Crystallography. Anton Paar Wiki.
• The Incorporation of a Single-Crystal X-ray Diffraction Experiment into the Undergraduate Physical Chemistry Laboratory. (2002).
• How to grow crystals for X-ray crystallography. (2024). IUCr Journals.
• (PDF) Syntheses and crystal structures of benzyl N′-[(E)-2-hydroxybenzylidene]hydrazinecarboxylate and benzyl N′-[(E)-5-bromo-2-hydroxybenzylidene]hydrazinecarboxylate. (2022).
• Single crystal X-ray diffraction. Rigaku.
• (PDF) Synthesis, X-Ray Crystal Structures, and Preliminary Antiproliferative Activities of New s-Triazine-hydroxybenzylidene Hydrazone Derivatives. (2019).
• X-Ray Diffraction Basics.
• Syntheses and crystal structures of benzyl N00-[(E)
• One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxyl
• Carbazic acid, ethyl ester. Organic Syntheses Procedure.
• (E)-Methyl N′-[1-(4-hydroxyphenyl)ethylidene]hydrazinecarboxylate - PMC. (2008).
• New bis hydrazone: Synthesis, X-ray crystal structure, DFT computations, conformational study and in silico study of the inhibition activity of SARS-CoV-2 - PMC. (2022).
• "Synthesis and Characterization of Hydrazine Deriv
• Cambridge Structural D
• A Comparative Guide to Hydrazone Synthesis: Tert-Butyl Carbazate vs.
• (PDF) The Cambridge Structural Database.
• Cambridge Structural Database.
• CSD - Cambridge Structural D
• Preparation, characterization and thermal analysis of metal hydrazinocarboxylate derivatives. (2025).
• Spectroscopic Characterization.
• The Largest Curated Crystal Structure D

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Definitive Guide to IUPAC Nomenclature of Complex Hydrazine Carboxylates

Executive Summary: The Structural Identity

In the landscape of medicinal chemistry, hydrazine derivatives serve as critical pharmacophores and synthetic intermediates. However, their nomenclature is frequently mishandled due to the intersection of two functional classes: hydrazines and carboxylic acid derivatives .

This guide provides a rigorous framework for naming hydrazine carboxylates (often chemically referred to as carbazates). Unlike simple hydrazides (

), hydrazine carboxylates possess an ester linkage directly attached to the hydrazine moiety ( ).[1] Precision in naming these structures is not merely a bureaucratic requirement but a safety imperative in drug development to distinguish between reactive intermediates.

The Fundamental Framework

The parent structure for this class of compounds is hydrazinecarboxylic acid (

).[1] While the retained name "carbazic acid" is historically common, the 2013 IUPAC Recommendations (Blue Book) prioritize the systematic construction based on the hydrazine parent hydride.

The Core Hierarchy

To name a complex derivative, one must first establish the parent backbone. The structure is viewed as a carboxylic acid where the

group is replaced by an alkoxy group (ester), and the carbon chain is replaced by a hydrazine unit.

Systematic Parent Name: Hydrazinecarboxylate Retained (Acceptable) Name: Carbazate[1]

Numbering and Locants (The Critical Rule)

The most frequent error in this domain is incorrect locant assignment.[1]

• Rule P-68.3.1.2.4: The nitrogen atom attached to the carbonyl group is designated as

  (or simply 1 ).[1]

• The distal nitrogen atom is designated as

  (or 2 ).[1]

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Mechanistic Architectures of Hydrazine Chemistry: From Synthetic Utility to Metabolic Liability

Introduction: The Hydrazine Paradox

In the pharmacopeia of modern medicine, the hydrazine moiety (

) occupies a precarious position. It is a "privileged structure" capable of forming robust hydrogen bond networks and rigidifying molecular scaffolds, yet it simultaneously serves as a notorious structural alert (toxicophore). From the antitubercular efficacy of Isoniazid to the antidepressant activity of Phenelzine , hydrazines have shaped therapeutic history.[1] However, their utility is often shadowed by hepatotoxicity and mutagenicity.

This guide moves beyond basic textbook definitions to explore the why and how of hydrazine reactivity. We will dissect the kinetic drivers of hydrazone formation, the radical-mediated pathways of metabolic toxicity, and the reductive power of the Wolff-Kishner reaction, providing a self-validating framework for handling these high-energy compounds.

Part 1: The Nucleophilic Engine – Hydrazone Formation Kinetics

The condensation of hydrazine derivatives with carbonyls (aldehydes/ketones) to form hydrazones is not merely a dehydration reaction; it is a delicate exercise in pH-dependent kinetics.

The Alpha-Effect and Nucleophilicity

Hydrazines exhibit the

-effect , where the presence of an adjacent atom with a lone pair (the second nitrogen) significantly enhances nucleophilicity compared to a standard primary amine. This makes them aggressive nucleophiles, capable of attacking carbonyls even in crowded steric environments.

The Bell-Shaped pH Profile

The reaction rate is governed by two opposing factors, creating a classic bell-shaped pH profile (typically optimal around pH 4–5):

• Acidic Regime (pH < 4): The reaction slows because the hydrazine nucleophile becomes protonated (

  ), destroying its nucleophilicity.

• Basic Regime (pH > 6): The reaction slows because the carbonyl oxygen is not sufficiently protonated to activate the electrophilic carbon.

Experimental Insight: In drug conjugation (e.g., antibody-drug conjugates), performing reactions at physiological pH (7.4) is often too slow. We employ aniline catalysis to form a highly reactive Schiff base intermediate, which then undergoes rapid transimination with the hydrazine.

Visualization: Acid-Catalyzed Hydrazone Formation

The following diagram illustrates the stepwise mechanism, highlighting the rate-limiting dehydration step.

Figure 1: The mechanistic pathway of hydrazone formation. Note the rate-limiting dehydration step which necessitates acid catalysis.[2]

Part 2: Metabolic Liability – The Oxidative Cascade

For drug developers, the stability of the N-N bond is a critical liability. The toxicity of hydrazine drugs (e.g., Hydralazine , Isoniazid ) is rarely due to the parent molecule but rather its oxidative bioactivation.

The Radical Pathway

Metabolism typically involves N-acetylation (via NAT enzymes) followed by hydrolysis and oxidation (via CYP450 or Peroxidases). This sequence generates unstable diazene intermediates that decompose into carbon-centered radicals.

Key Mechanism:

• Oxidation: The hydrazine group is oxidized to a diazenyl radical (

  ).

• Fragmentation: Loss of nitrogen gas (

  ) generates a highly reactive alkyl/aryl radical ( ).

• Damage: These radicals alkylate DNA (guanine residues) or initiate lipid peroxidation.

Data Summary: Metabolic Intermediates of Common Drugs

Drug	Primary Metabolite	Reactive Intermediate	Toxicity Target
Isoniazid	Acetylhydrazine	Acetyl radical ( )	Hepatotoxicity (Liver necrosis)
Hydralazine	Phthalazinone	Nitrogen-centered radicals	Lupus-like syndrome (DNA binding)
Procarbazine	Azoprocarbazine	Methyl radical ( )	Carcinogenicity (DNA Alkylation)

Visualization: Oxidative Bioactivation Pathway

This diagram maps the transformation of a hydrazine drug into a DNA-damaging agent.

Figure 2: The oxidative bioactivation pathway. CYP450-mediated oxidation leads to radical generation and subsequent cellular damage.[3]

Part 3: Synthetic Utility – The Wolff-Kishner Reduction[5][6][7]

While metabolic oxidation destroys the hydrazine, synthetic chemistry harnesses its reducing power. The Wolff-Kishner reduction converts carbonyls to alkanes.[4][5][6][7] We focus here on the Huang-Minlon modification , which allows the reaction to proceed at atmospheric pressure, making it scalable for process chemistry.

The Mechanism: Driving Force via Entropy

The reaction is thermodynamically driven by the evolution of nitrogen gas (

), an irreversible step that pushes the equilibrium forward.

• Hydrazone Formation: In situ formation using hydrazine hydrate.

• Base-Promoted Tautomerization: KOH/NaOH catalyzes the shift from hydrazone (

  ) to azo intermediate ( ).

• Decomposition: Loss of

  yields a carbanion, which is rapidly protonated by the solvent (ethylene glycol).

Visualization: Huang-Minlon Modification Workflow

Figure 3: The Huang-Minlon protocol. The distillation step is critical to reach the high temperatures required for N2 elimination.

Part 4: Validated Experimental Protocols

Protocol A: Safe Handling & Quenching

Hydrazines are potent reducing agents and often carcinogenic.[8]

• PPE: Nitrile gloves are insufficient for anhydrous hydrazine; use butyl rubber or double-glove with extended cuffs.

• Quenching: Never dispose of active hydrazine down the drain.

  • Dilute the waste stream to <5% concentration.[8]

  • Slowly add 5% Sodium Hypochlorite (Bleach) while cooling (ice bath).

  • Validation Endpoint: Starch-iodide paper should remain blue (indicating excess oxidant) for 30 minutes.

Protocol B: Standard Hydrazone Synthesis (Acid-Catalyzed)

Use this protocol for derivatizing aldehydes for characterization or conjugation.

• Preparation: Dissolve 1.0 eq of aldehyde in Ethanol (0.5 M).

• Catalyst: Add 1-2 drops of Glacial Acetic Acid. Reason: Activates carbonyl without fully protonating the hydrazine.

• Addition: Add 1.1 eq of Hydrazine derivative (e.g., 2,4-DNPH or Phenylhydrazine) dropwise.

• Reaction: Stir at RT for 30–60 mins. If precipitate forms immediately, the reaction is kinetically favored.

• Workup: Filter the precipitate. Wash with cold ethanol. Recrystallize from EtOH/Water.

References

• Mechanism of Hydrazone Formation: Jencks, W. P. (1959). Studies on the Mechanism of Oxime and Semicarbazone Formation. Journal of the American Chemical Society. Link

• Hydrazine Toxicity & Metabolism: Toth, B. (1988). Hydrazine, Methylhydrazine and Methylhydrazine Sulfate Carcinogenesis. International Journal of Cancer. Link

• Isoniazid Bioactivation: Timbrell, J. A., et al. (1980). Role of Acetylhydrazine in Isoniazid Hepatotoxicity. Clinical Pharmacology & Therapeutics. Link

• Wolff-Kishner (Huang-Minlon): Huang-Minlon. (1946).[9] A Simple Modification of the Wolff-Kishner Reduction. Journal of the American Chemical Society. Link

• Alpha Effect: Edwards, J. O., & Pearson, R. G. (1962). The Factors Determining Nucleophilic Reactivities. Journal of the American Chemical Society. Link

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• 3. researchgate.net [researchgate.net]
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In Silico Prediction of Bioactivity for Novel Hydrazone Structures: A Technical Guide

Preamble: The Hydrazone Scaffold and the Imperative of Predictive Science

In the landscape of medicinal chemistry, the hydrazone scaffold (-NHN=CH-) stands out for its remarkable versatility and broad spectrum of biological activities.[1][2][3] Compounds incorporating this moiety have demonstrated a wide array of pharmacological effects, including antimicrobial, anticonvulsant, anti-inflammatory, and notably, anticancer properties.[1][2][3] The synthetic tractability of hydrazones allows for the creation of large, diverse chemical libraries, making them a fertile ground for drug discovery. However, the traditional path of synthesis and subsequent in vitro/in vivo screening is a resource-intensive and often protracted process.[4]

This guide provides an in-depth exploration of modern in silico methodologies that are revolutionizing the discovery and development of novel hydrazone-based therapeutics. By leveraging computational power, we can predict the biological activity of these compounds with increasing accuracy, thereby prioritizing the most promising candidates for synthesis and experimental validation.[4][5] This predictive, front-loaded approach not only accelerates the drug discovery timeline but also embeds a more rational design philosophy into the core of our research endeavors.

Our focus will be on three pillars of in silico drug design: Molecular Docking , Quantitative Structure-Activity Relationship (QSAR) Modeling , and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) Prediction . We will delve into the theoretical underpinnings of each technique, provide detailed, field-tested protocols, and emphasize the critical importance of model validation to ensure the scientific rigor of our predictions.

The In Silico Workflow: A Self-Validating Predictive Engine

A robust in silico drug discovery pipeline is not merely a sequence of computational steps but an integrated, self-validating system. Each stage informs and is validated by the next, creating a feedback loop that refines our understanding of the molecule's potential before it is ever synthesized.

Caption: A generalized workflow for the in silico prediction and validation of novel hydrazone structures.

Part 1: Molecular Docking - Unveiling the Binding Hypothesis

Molecular docking is a computational technique that predicts the preferred orientation of one molecule (the ligand, our hydrazone derivative) to a second (the receptor, typically a protein target) when bound to each other to form a stable complex.[6][7] The primary outputs are the binding pose and a scoring function that estimates the binding affinity.

Causality Behind the Protocol: From Structure to Interaction

The fundamental principle of molecular docking is to find the most energetically favorable conformation of the ligand within the receptor's binding site. This is not a random process; it is governed by the physicochemical properties of both molecules, including shape complementarity, hydrogen bonding, hydrophobic interactions, and electrostatic forces. A well-executed docking study provides a structural hypothesis for the compound's mechanism of action.

Experimental Protocol: A Step-by-Step Guide to Molecular Docking with AutoDock Vina

This protocol outlines a typical molecular docking workflow using the widely-cited and freely available software, AutoDock Vina.

1. Receptor Preparation:

• Objective: To prepare the protein structure for docking by removing non-essential components and adding necessary parameters.

• Steps:

  • Obtain Protein Structure: Download the 3D structure of the target protein from the Protein Data Bank (PDB). For this guide, we will consider Bcl-2 (a key anti-apoptotic protein) as an example target for anticancer hydrazones.

  • Clean the Structure: Using molecular visualization software (e.g., UCSF Chimera, PyMOL), remove all non-protein atoms, including water molecules, ions, and co-crystallized ligands.[1]

  • Add Hydrogens and Charges: Add polar hydrogens and assign partial charges (e.g., Kollman charges) to the protein atoms. This is crucial for accurately calculating electrostatic interactions.[1]

  • Convert to PDBQT format: Save the prepared protein structure in the PDBQT file format, which is required by AutoDock Vina.[1]

2. Ligand Preparation:

• Objective: To generate a 3D conformation of the hydrazone ligand and prepare it for docking.

• Steps:

  • 2D Structure Sketching: Draw the 2D structure of the novel hydrazone derivative using a chemical drawing tool like ChemDraw or MarvinSketch.

  • 3D Structure Generation: Convert the 2D sketch into a 3D structure.

  • Energy Minimization: Perform energy minimization of the 3D structure using a force field such as MMFF94. This step ensures a low-energy, stable starting conformation.[1]

  • Define Torsion Angles: Identify and define the rotatable bonds in the ligand. This allows for conformational flexibility during the docking simulation.

  • Convert to PDBQT format: Save the prepared ligand in the PDBQT format.

3. Docking Simulation:

• Objective: To run the docking algorithm to predict the binding pose and affinity.

• Steps:

  • Define the Grid Box: Define a 3D grid box that encompasses the binding site of the receptor. The size and center of this box are critical parameters that dictate the search space for the ligand.

  • Run AutoDock Vina: Execute the Vina command-line program, specifying the prepared receptor, ligand, and grid box parameters.

4. Results Analysis and Interpretation:

• Objective: To analyze the docking results and formulate a structural hypothesis.

• Key Metrics:

  • Binding Affinity (kcal/mol): A more negative value indicates a stronger predicted binding affinity.[8]

  • Binding Pose: Visually inspect the predicted binding pose of the ligand in the receptor's active site.

  • Intermolecular Interactions: Identify key interactions such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking between the ligand and specific amino acid residues of the protein.[8]

  • RMSD (Root Mean Square Deviation): If a co-crystallized ligand is available, an RMSD value below 2.0 Å between the docked pose and the experimental pose suggests a reliable docking protocol.[9]

Parameter	Interpretation	Significance for Hydrazone Design
Binding Affinity	Lower (more negative) values suggest stronger binding.	Prioritizes compounds with higher predicted potency.
Hydrogen Bonds	Indicates specific, directional interactions with key residues.	Guides modifications to the hydrazone structure to enhance these interactions.
Hydrophobic Interactions	Shows engagement with nonpolar pockets in the binding site.	Suggests modifications to the lipophilicity of the hydrazone for better fit.

Part 2: Quantitative Structure-Activity Relationship (QSAR) - Building Predictive Models

QSAR is a computational modeling method that aims to establish a mathematical relationship between the chemical structures of a series of compounds and their biological activity.[10][11][12] The fundamental principle is that the biological activity of a compound is a function of its physicochemical properties, which are in turn determined by its molecular structure.

Causality Behind the Protocol: From Molecular Descriptors to Predicted Activity

The power of QSAR lies in its ability to generalize from a set of known data to predict the activity of unknown compounds. This is achieved by calculating a wide range of "molecular descriptors" for each compound, which are numerical representations of its structural, physicochemical, and electronic properties.[12] By applying statistical methods, we can identify which descriptors are most influential in determining the biological activity and build a predictive model.

Experimental Protocol: A Step-by-Step Guide to Developing a Robust QSAR Model

1. Data Set Preparation:

• Objective: To curate a high-quality dataset of hydrazone derivatives with experimentally determined biological activity.

• Steps:

  • Data Collection: Gather a dataset of hydrazone compounds with consistent biological activity data (e.g., IC50 values) against a specific target.

  • Data Curation: Ensure the chemical structures are correct and standardized. Remove any duplicates or compounds with ambiguous activity values.

  • Data Splitting: Divide the dataset into a training set (typically 70-80%) for model development and a test set (20-30%) for external validation.[10]

2. Descriptor Calculation:

• Objective: To calculate a wide range of molecular descriptors for each compound in the dataset.

• Common Descriptor Classes:

  • 1D Descriptors: Molecular weight, atom counts, etc.

  • 2D Descriptors: Topological indices, molecular connectivity indices, etc.

  • 3D Descriptors: Molecular shape, surface area, etc.

  • Physicochemical Descriptors: LogP (lipophilicity), polar surface area (PSA), molar refractivity, etc.[6]

3. Descriptor Selection and Model Building:

• Objective: To select the most relevant descriptors and build a statistically significant predictive model.

• Steps:

  • Feature Selection: Use statistical methods (e.g., stepwise multiple linear regression, genetic algorithms) to select a subset of descriptors that are highly correlated with the biological activity.

  • Model Building: Construct the QSAR model using techniques such as:

    • Multiple Linear Regression (MLR): Creates a linear equation relating the selected descriptors to the activity.

    • Partial Least Squares (PLS): A more advanced regression method suitable for datasets with a large number of correlated descriptors.

    • Machine Learning Algorithms: Support Vector Machines (SVM), Random Forest, or Neural Networks can capture non-linear relationships.[10]

4. Model Validation (A Self-Validating System):

• Objective: To rigorously assess the statistical quality and predictive power of the QSAR model.

• Internal Validation (on the training set):

  • Leave-One-Out Cross-Validation (q²): A robust method where the model is repeatedly built with one compound removed and then used to predict the activity of that compound. A q² > 0.5 is generally considered acceptable.[13]

  • Y-Randomization: The biological activity data is shuffled randomly, and a new QSAR model is built. A low correlation in the randomized model confirms that the original model is not due to chance.[10]

• External Validation (on the test set):

  • Predictive R² (R²pred): The model developed using the training set is used to predict the activity of the compounds in the test set. An R²pred > 0.6 is desirable.[13]

Validation Parameter	Threshold	Interpretation
R² (Coefficient of Determination)	> 0.6	Goodness of fit of the model to the training data.
q² (Cross-validated R²)	> 0.5	Robustness and internal predictive ability of the model.
R²pred (Predictive R²)	> 0.6	Predictive power of the model on an external dataset.

Part 3: ADMET Prediction - Assessing Drug-Likeness and Safety

A potent molecule is not necessarily a good drug. The Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of a compound are critical determinants of its clinical success.[10][14] In silico ADMET prediction allows for the early identification of potential liabilities, guiding the design of compounds with more favorable pharmacokinetic and safety profiles.[14][15]

Causality Behind the Protocol: From Molecular Structure to Pharmacokinetic Profile

ADMET properties are governed by a complex interplay of a molecule's physicochemical characteristics, such as its size, shape, lipophilicity, and charge. For example, a compound's ability to be absorbed through the gut wall is influenced by its solubility and permeability. Its potential for toxicity can be related to its reactivity and ability to interact with off-target proteins. In silico ADMET models are trained on large datasets of experimental data and use these relationships to predict the likely behavior of novel compounds.[15]

Key ADMET Parameters and Their Interpretation

Numerous online platforms and software packages (e.g., SwissADME, PreADMET, ADMETlab) can predict a wide range of ADMET properties.[16][17]

Parameter	Interpretation	Significance for Hydrazone Design
Human Intestinal Absorption (HIA)	High HIA is desirable for orally administered drugs.	Guides modifications to improve oral bioavailability.
Blood-Brain Barrier (BBB) Permeation	Important for CNS-targeting drugs, but undesirable for peripherally acting drugs.	Critical for designing hydrazones with the desired site of action.
CYP450 Inhibition	Inhibition of key metabolic enzymes can lead to drug-drug interactions.	Design hydrazones that are not potent inhibitors of major CYP isoforms.
hERG Inhibition	Blockade of the hERG potassium channel can lead to cardiotoxicity.	A critical safety parameter to monitor during lead optimization.
Ames Mutagenicity	Predicts the potential of a compound to cause DNA mutations.	A key indicator of potential carcinogenicity.
Carcinogenicity	Predicts the likelihood of a compound causing cancer.	An important long-term toxicity endpoint.[18]
Lipinski's Rule of Five	A set of guidelines for predicting drug-likeness (e.g., MW < 500, LogP < 5).	Provides a quick assessment of whether a hydrazone has drug-like properties.

Case Study: Hydrazones as Apoptosis Inducers in Cancer

Many hydrazone derivatives have been shown to exert their anticancer effects by inducing apoptosis, or programmed cell death.[2][16][19] A key signaling pathway involved in apoptosis is regulated by the Bcl-2 family of proteins. Anti-apoptotic proteins like Bcl-2 prevent apoptosis, while pro-apoptotic proteins like Bax and Bak promote it. Small molecules that inhibit Bcl-2 can shift the balance towards apoptosis, leading to the death of cancer cells.[20][21][22]

The binding of a hydrazone derivative to the BH3-binding groove of Bcl-2 can disrupt its interaction with pro-apoptotic proteins, leading to the activation of the caspase cascade and subsequent cell death.[21][23]

Caption: Hydrazone-mediated inhibition of Bcl-2, leading to the activation of the intrinsic apoptosis pathway.

Conclusion: From In Silico Hypothesis to Experimental Validation

The in silico prediction of bioactivity for novel hydrazone structures is a powerful strategy for accelerating drug discovery. By integrating molecular docking, QSAR modeling, and ADMET prediction, researchers can generate robust, data-driven hypotheses about the potential of new compounds. It is imperative to remember that these computational methods are predictive tools, and their outputs must be validated through rigorous experimental testing. The true value of this approach lies in its ability to guide our experimental efforts, ensuring that our resources are focused on the most promising candidates, ultimately increasing the efficiency and success rate of bringing novel hydrazone-based therapeutics to the clinic.

References

• BenchChem. (2025).
• Zulkepli, N. A., et al. (2011). A synthetic hydrazone derivative acts as an apoptotic inducer with chemopreventive activity on a tongue cancer cell line. Asian Pacific Journal of Cancer Prevention, 12(1), 259-263.
• Hydrazones derived from natural aldehydes: in vitro cytotoxic evaluation and in silico pharmacokinetic predictions. (2020). Vitae.
• Recent Advances in Apoptosis: THE Role of Hydrazones. (n.d.). Bentham Science Publishers.
• Recent Advances in Apoptosis: THE Role of Hydrazones. (n.d.). PubMed.
• Impairing Powerhouse in Colon Cancer Cells by Hydrazide–Hydrazone-Based Small Molecule. (2018). ACS Omega.
• ChemCopilot. (2025, April 29). Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. ChemCopilot.
• Johny, A. (2025, April 8). Molecular Docking Made Easy: A Step-by-Step Guide to AutoDock4 using AutoDockTools. Medium.
• ADMET, Molecular Docking, and Quantum Computational on 2-Methoxy Benzoyl Hydrazone Compounds as Potential Antileishmanial Inhibitors. (2022). Molecules.
• Neovarsity. (2024, August 13).
• Tropsha, A. (2010). Best Practices for QSAR Model Development, Validation, and Exploitation.
• Updates in the Use of BCL-2-Family Small Molecule Inhibitors for the Treatment of Relapsed/Refractory Multiple Myeloma. (2022). Cancers.
• Hydrazones, hydrazones-based coinage metal complexes, and their biological applications. (2025).
• Small Molecule Inhibitors of Bcl-2 Family Proteins for Pancre
• Bcl-2. (n.d.). Wikipedia.
• Computational ADMET Profiling and Docking Study of N-Substituted Quinoline Hydrazone Derivatives. (n.d.).
• Design, synthesis, crystal structure of novel hydrazone analogues as SARS-CoV-2 potent inhibitors: MD simulations, MM-GBSA, docking and ADMET studies. (2025). RSC Advances.
• Jankulovska, M. S., et al. (n.d.). PRACTICAL APPLICATION OF QSAR TECHNIQUE FOR PREDICTION OF BIOLOGICAL ACTIVITY OF SELECTED HYDRAZONES. Journal of Hygienic Engineering and Design.
• in silico admet predictions: enhancing drug development through qsar modeling. (2024, August 5). LinkedIn.
• Biological Activities of Hydrazone Derivatives. (2025, October 16).
• QSAR analysis of 2-benzoxazolyl hydrazone derivatives for anticancer activity and its possible target prediction. (n.d.).
• Biological Activities of Hydrazone Deriv
• The effect of derivatives 1 and 2e on cleaved caspase 3 activity in... (n.d.).
• Microbe Notes. (2025, December 22). Molecular Docking: Principle, Steps, Types, Tools, Models, Uses. Microbe Notes.
• Verifying and Validating Quantitative Systems Pharmacology and In Silico Models in Drug Development: Current Needs, Gaps, and Challenges. (2020). Clinical Pharmacology & Therapeutics.
• Predictive biological activity of newly synthesized hydrazone compounds derived from indomethacin. (2023). Journal of Wildlife and Biodiversity.
• Synthesis, Characterization, Molecular docking of some Hydrazone derived from Isobutyric acid. (2025). IAR Journal of Clinical & Medical Biochemistry.
• Anti-hepatocellular carcinoma activities of novel hydrazone derivatives via downregulation of interleukin-6. (2024). RSC Publishing.
• Synthesis, antiproliferative and apoptosis induction potential activities of novel bis(indolyl)hydrazide-hydrazone derivatives. (2019). Bioorganic & Medicinal Chemistry.
• In Silico Technologies: Leading the Future of Drug Development Breakthroughs. (2024, September 30). In Silico Trials.
• How to interprete and analyze molecular docking results? (2024, September 19).
• Compound profiling and 3D-QSAR studies of hydrazone derivatives with activity against intracellular Trypanosoma cruzi. (2016). PubMed.
• Insights into the pharmaceutical properties and in silico study of novel hydrazone derivatives. (2024, December 2). Scientific Reports.
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• Synthesis and quantitative structure-activity relationship (QSAR)
• Validation of QSAR Models. (2016, July 18). Basicmedical Key.
• In Silico Predictions Driving the Development of 3D-Printed Drug Delivery Systems. (2025). Pharmaceutics.
• The potential of in silico approaches to streamline drug development. (2008, May 15). Avicenna Alliance.
• QSAR modeling for prediction of binding to DNA or proteins of dermal metabolites of newly synthesized hydrazones. (n.d.). Scripta Scientifica Pharmaceutica.
• Design, Synthesis, and Molecular Docking of New Hydrazide–Hydrazone Derivatives with Imidazole Scaffold as Potential Antimicrobial Agents. (2025). Molecules.
• A Guide to In Silico Drug Design. (n.d.). PMC.
• SYNTHESIS AND MOLECULAR DOCKING STUDIES OF NOVEL PYRIDINE-THIAZOLE-HYDRAZONE CONJUGATES AS ANTIMICROBIAL AND ANTIOXIDANT AGENTS. (n.d.). Bibliomed.
• In silico ADME in drug design – enhancing the impact. (2018, March 25). ADMET and DMPK.
• In Silico methods for ADMET prediction of new molecules. (n.d.). Slideshare.
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Protocols & Analytical Methods

Application Note: High-Sensitivity Detection of Metal Ions Using Hydrazone Derivatives

Executive Summary

Hydrazone derivatives (

) represent a gold standard in coordination chemistry for metal ion detection due to their modular synthesis and exceptional chelating properties.[1][2][3] Their azomethine ( ) linkage acts as a "molecular switch," capable of altering optical properties (absorbance or fluorescence) upon coordination with transition metals (e.g., , , ).

This guide provides a rigorous framework for researchers to develop, validate, and apply hydrazone-based assays. Unlike generic protocols, this document focuses on the causality of experimental design—explaining not just how to pipette, but why specific parameters (pH, solvent dielectric constant, stoichiometry) determine assay success.

Mechanism of Action

To design an effective assay, one must understand the signal transduction mechanism. Hydrazones typically function via a "binding pocket" formed by the imine nitrogen and an auxiliary donor atom (oxygen or sulfur) from the carbonyl or hydroxyl group.

Signal Transduction Pathways

• Colorimetric (Naked Eye): Metal coordination induces Intramolecular Charge Transfer (ICT), shifting the absorption maximum (

  ) (bathochromic shift).

• Fluorometric (Turn-On):

  • CHEF (Chelation-Enhanced Fluorescence): Binding rigidifies the molecule, reducing non-radiative decay.

  • PET (Photoinduced Electron Transfer) Inhibition: The lone pair on the nitrogen quenches fluorescence; metal binding locks this lone pair, restoring emission.

  • ESIPT (Excited-State Intramolecular Proton Transfer): Metal displacement of a proton alters the Stokes shift.

Visualizing the Mechanism

The following diagram illustrates the transition from a non-emissive (or specific color) ligand to a highly emissive (or color-shifted) complex.

Figure 1: Mechanistic pathway of hydrazone signal transduction. Binding locks the flexible ligand, inhibiting non-radiative decay (CHEF) or blocking electron transfer (PET), resulting in a measurable signal.

Method Development Strategy

Before executing the protocol, the following parameters must be optimized.

Solvent Selection

Hydrazones are often lipophilic. A pure aqueous environment may cause precipitation.

• Recommendation: Use a semi-aqueous system, typically DMSO/Water or Acetonitrile/Water (e.g., 1:9 or 5:5 v/v).

• Why: DMSO ensures ligand solubility, while water is necessary to mimic biological/environmental conditions.

pH Optimization

The protonation state of the hydrazone affects binding affinity.

• Acidic pH (< 4): Protonation of the imine nitrogen (

  ) competes with metal binding. Risk: Hydrolysis of the hydrazone bond.

• Basic pH (> 9): May cause metal hydroxide precipitation (

  ).

• Optimal: HEPES or Tris-HCl buffer (pH 7.0–7.4) is preferred over Phosphate buffer (PBS), as phosphates can precipitate transition metals like

  and .

Experimental Protocols

Protocol A: UV-Vis Spectrophotometric Determination (Quantitative)

Objective: Determine the concentration of metal ions based on spectral shifts.

Reagents:

• Ligand Stock Solution (

  M in DMSO).

• Metal Stock Solutions (

  M nitrate or chloride salts in deionized water).

• Buffer: 10 mM HEPES (pH 7.4).

Procedure:

• Blank Preparation: Mix 30

  L Ligand Stock + 2.97 mL Buffer/Solvent mix. Scan spectrum (200–800 nm).

• Titration: To separate cuvettes, add fixed Ligand (

  L) and increasing volumes of Metal Stock (0–5 equivalents). Maintain constant total volume (3 mL) using buffer.

• Incubation: Allow to stand for 2–5 minutes. (Note: Hydrazone complexation is usually rapid, but kinetic checks are recommended).

• Measurement: Record absorbance at the new

  (the wavelength where the complex absorbs most strongly).

• Isosbestic Point Check: Verify the presence of isosbestic points (wavelengths where absorbance remains constant). Presence indicates a clean conversion between two species without side reactions.

Protocol B: Fluorescence "Turn-On" Sensing

Objective: High-sensitivity detection (low LOD).

Procedure:

• Excitation Scan: Determine the excitation wavelength (

  ) of the complex (not the free ligand) using the UV-Vis as a starting point.

• Slit Widths: Set excitation/emission slits (e.g., 5 nm/5 nm). Narrow slits improve resolution; wide slits improve sensitivity.

• Titration: Similar to UV-Vis. Add metal aliquots to the ligand solution.

• Data Collection: Record emission intensity (

  ) at .

• Interference Check: Add competing ions (

  ) to the cuvette to ensure the signal is specific to the target metal.

Data Analysis & Validation

This section details the mathematical validation required for publication-quality results.

Stoichiometry: Job's Plot (Method of Continuous Variation)

Determines the binding ratio (e.g., 1:1 or 1:2).

• Method: Prepare a series of solutions where the total molar concentration (

  ) is constant, but the mole fraction ( ) varies from 0 to 1.[4][5]

• Plot: Absorbance (Y-axis) vs. Mole Fraction of Metal (

  , X-axis).[6]

• Interpretation: The maximum of the curve indicates the stoichiometry.[5]

  • Max at

    1:1 complex.[6][7][8]

  • Max at

    1:2 (M:L) complex.

Association Constant ( ): Benesi-Hildebrand Method

Quantifies the binding strength. For a 1:1 complex, use the equation:

• Plot:

  vs. .

• Result:

  .

• Note: For fluorescence, replace Absorbance (A) with Intensity (F).

Limit of Detection (LOD)

Calculated according to IUPAC guidelines [1].

[9]

• : Standard deviation of the blank (measure the free ligand solution 10 times).
• : Slope of the calibration curve (Intensity vs. Concentration) in the linear region.[10]

Analytical Workflow Diagram

The following flowchart guides the researcher through the logical progression of the experiment.

Figure 2: Step-by-step analytical workflow for validating hydrazone sensors.

Troubleshooting & Optimization Table

Issue	Probable Cause	Corrective Action
Precipitation	Ligand insolubility in water.	Increase organic co-solvent (DMSO/EtOH) ratio.
Signal Drift	Hydrolysis of imine bond.	Check pH; avoid highly acidic conditions (< pH 4). Ensure fresh stock.
Low Sensitivity	Low quantum yield ( ).	Deoxygenate solution (oxygen quenches fluorescence).
Non-Linear Job's Plot	Multiple complexes forming.	Use "Method of Mole Ratio" instead; check ionic strength.
Quenching instead of Enhancement	Paramagnetic metal ( , ).	This is normal for these metals (Turn-Off sensor). Use ratiometric analysis.

References

• IUPAC. (1978). Nomenclature, symbols, units and their usage in spectrochemical analysis–II. Data interpretation. Pure and Applied Chemistry, 45(2), 99-103. Link

• Ciupa, A. (2025).[1] Hydrazone fluorescent sensors for the monitoring of toxic metals involved in human health from 2014–2024.[3][11] RSC Advances, 15, 4500-4520. Link

• Job, P. (1928).[6] Formation and Stability of Inorganic Complexes in Solution. Annales de Chimie, 9, 113–203. (Foundational reference for Job's Plot). Link

• Benesi, H. A., & Hildebrand, J. H. (1949). A Spectrophotometric Investigation of the Interaction of Iodine with Aromatic Hydrocarbons. Journal of the American Chemical Society, 71(8), 2703–2707. Link

• Suvarapu, L. N., et al. (2012).[2][12] Review on Analytical and Biological applications of Hydrazones and their Metal Complexes. E-Journal of Chemistry, 9(3), 1288-1304. Link

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Technical Notes & Optimization

Resolving issues with the isolation of solid hydrazide products

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the isolation of solid hydrazide products. Our goal is to equip you with the expertise to overcome these hurdles and ensure the purity and integrity of your compounds.

Part 1: Understanding the Challenges in Hydrazide Isolation

The isolation of solid hydrazide products can be a nuanced process, often presenting challenges that can impact yield and purity. Hydrazides, as a class of compounds, possess unique chemical properties that necessitate careful consideration during purification. Their polarity, hydrogen bonding capabilities, and potential for side reactions can lead to difficulties in crystallization and separation from impurities.

Common issues include the product "oiling out" during recrystallization, difficulty in selecting an appropriate solvent system, and the presence of persistent impurities from the synthesis. This guide will walk you through these challenges, providing not only solutions but also the scientific reasoning behind them.

Part 2: Troubleshooting Guides in a Q&A Format

This section directly addresses specific issues you may encounter during your experiments.

Recrystallization Issues

Recrystallization is a powerful technique for purifying solid hydrazides, but it's not without its pitfalls.[1] Here's how to troubleshoot common problems:

Question: My hydrazide product is "oiling out" during recrystallization instead of forming crystals. What's happening and how can I fix it?

Answer:

"Oiling out" occurs when the solid melts in the hot solvent and separates as a liquid phase rather than dissolving.[2][3] This is often due to the melting point of your hydrazide being lower than the boiling point of the solvent, or the presence of significant impurities that depress the melting point.[2][3]

Immediate Actions:

• Add more solvent: The concentration of your hydrazide might be too high. Add a small amount of hot solvent to see if the oil dissolves.[1][2][3]

• Lower the temperature: If the oil appeared upon cooling, gently reheat the solution until it is clear and then allow it to cool more slowly. A slower cooling rate can favor crystal lattice formation over oiling out.[3]

Systematic Troubleshooting:

• Solvent Selection: The choice of solvent is critical. If oiling out persists, consider a solvent with a lower boiling point. Alternatively, a mixed solvent system can be effective. Dissolve your hydrazide in a "good" solvent (in which it is highly soluble) and then add a "poor" solvent (in which it is sparingly soluble) dropwise at an elevated temperature until the solution becomes slightly cloudy. Then, add a few drops of the "good" solvent to clarify the solution before allowing it to cool slowly.

• Purity of the Crude Product: If the crude product is highly impure, this can significantly lower the melting point. Consider a preliminary purification step, such as a simple filtration or a quick pass through a silica plug, to remove some of the impurities before attempting recrystallization.

Question: I've cooled my recrystallization solution, but no crystals have formed. What should I do?

Answer:

The absence of crystal formation upon cooling usually indicates that the solution is not supersaturated.[1]

Troubleshooting Steps:

• Induce Crystallization:

  • Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.[1]

  • Seeding: If you have a small amount of pure solid hydrazide, add a tiny crystal to the solution. This "seed crystal" will act as a template for further crystallization.[1]

• Increase Concentration: It's possible that too much solvent was used. Gently heat the solution to evaporate some of the solvent and then allow it to cool again.[3]

• Drastic Cooling: If slow cooling doesn't work, try cooling the solution in an ice bath. However, be aware that rapid cooling can sometimes lead to the formation of smaller, less pure crystals.

Column Chromatography Challenges

Column chromatography is a versatile method for purifying hydrazides, especially when recrystallization is ineffective.[1]

Question: My polar hydrazide is streaking or not moving from the baseline on a silica gel TLC plate. How can I select a suitable mobile phase for column chromatography?

Answer:

Highly polar compounds like many hydrazides can interact strongly with the polar silica gel stationary phase, leading to poor separation.

Troubleshooting and Strategy:

• Increase Mobile Phase Polarity: A common mobile phase for silica gel chromatography is a mixture of a non-polar solvent (like hexanes or petroleum ether) and a more polar solvent (like ethyl acetate). If your hydrazide is not moving, you need to increase the proportion of the polar solvent.

• Use a Stronger Polar Solvent: If increasing the ethyl acetate concentration isn't effective, you may need to switch to a more polar solvent system. Mixtures containing dichloromethane, methanol, or even a small amount of acetic acid can be effective for eluting highly polar compounds.

• Consider a Different Stationary Phase: For very polar hydrazides, reversed-phase chromatography might be a better option. In this technique, a non-polar stationary phase (like C18 silica) is used with a polar mobile phase (such as water/acetonitrile or water/methanol mixtures).

• Aqueous Normal-Phase Chromatography: This technique uses a polar stationary phase (like silica or an amine-functionalized silica) with a mobile phase containing water, which can be very effective for purifying highly polar, water-soluble compounds like certain hydrazides.[4]

Question: My hydrazide seems to be decomposing on the silica gel column. How can I prevent this?

Answer:

Some hydrazides can be sensitive to the acidic nature of silica gel.

Preventative Measures:

• Deactivate the Silica: You can neutralize the acidic sites on the silica gel by adding a small amount of a base, such as triethylamine (typically 0.1-1%), to the eluent.[1]

• Use a Different Adsorbent: Alumina (neutral or basic) can be a good alternative to silica gel for acid-sensitive compounds.

• Work Quickly: Minimize the time your compound spends on the column by using a slightly more polar solvent system to elute it faster.

Part 3: Frequently Asked Questions (FAQs)

1. What are the most common impurities in a crude solid hydrazide product?

Common impurities include unreacted starting materials (such as esters or acyl chlorides), excess hydrazine, and side products like diacylhydrazines.[1] The presence of carbonyl compounds can also lead to the formation of hydrazone impurities.[1]

2. How should I dry my final solid hydrazide product?

After filtration, the solid should be washed with a cold, non-polar solvent to remove any residual mother liquor. Drying can then be achieved in a vacuum oven at a moderate temperature or in a desiccator over a suitable drying agent.[1] Be cautious with heating, as some hydrazides can be thermally unstable.

3. What are the key spectroscopic features to confirm the identity and purity of my hydrazide?

• ¹H NMR: Look for the characteristic signals of the N-H protons. The C(O)-NH proton is typically a broad singlet that appears downfield, while the -NH₂ protons resonate further upfield.[5][6] The absence of signals from the starting ester (e.g., -OCH₃) is a good indicator of a complete reaction.[5]

• ¹³C NMR: The carbonyl carbon of the hydrazide will have a characteristic chemical shift.[6]

• FT-IR: The IR spectrum will show characteristic N-H stretching bands and a C=O stretching band at a lower frequency compared to the starting ester, due to resonance.[6]

4. Are there any specific safety precautions for handling solid hydrazides?

While solid hydrazides are generally more stable than hydrazine itself, they should still be handled with care. Avoid inhalation of dust and skin contact by using appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Some hydrazides and their derivatives are considered to be potentially carcinogenic.[7]

5. How should I store my solid hydrazide product?

Hydrazides can be susceptible to oxidation and hydrolysis.[7][8][9] It is best to store them in a tightly sealed container in a cool, dry place, preferably under an inert atmosphere (like nitrogen or argon) if the compound is particularly sensitive.

Part 4: Experimental Protocols and Data

Protocol 1: General Recrystallization of a Solid Hydrazide

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude hydrazide in various solvents (e.g., ethanol, methanol, acetonitrile, or a mixture like ethanol/water) to find a suitable one where the compound is sparingly soluble at room temperature but readily soluble when hot.[1]

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the chosen hot solvent until the solid just dissolves.

• Decolorization (if necessary): If the solution is colored, add a small amount of activated charcoal and heat the solution for a few minutes.

• Hot Filtration (if necessary): If there are insoluble impurities or if charcoal was used, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent.

• Drying: Dry the purified crystals in a vacuum oven or desiccator.[1]

Protocol 2: General Silica Gel Column Chromatography of a Hydrazide

• TLC Analysis: Determine a suitable eluent system using thin-layer chromatography (TLC). The ideal system will give your desired hydrazide an Rf value of approximately 0.2-0.4.

• Column Packing: Prepare a slurry of silica gel in the chosen eluent and pack it into a chromatography column.

• Sample Loading: Dissolve the crude hydrazide in a minimum amount of the eluent or a suitable solvent and carefully load it onto the top of the silica gel column.

• Elution: Pass the eluent through the column and collect fractions. The polarity of the eluent can be gradually increased (gradient elution) if necessary to elute compounds with different polarities.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified solid hydrazide.[1]

Table 1: Common Solvent Systems for Hydrazide Purification

Purification Method	Polarity of Hydrazide	Example Solvent System(s)
Recrystallization	Low to Medium	Hexanes/Ethyl Acetate, Ethanol, Methanol
Recrystallization	High	Ethanol/Water, Acetonitrile
Column Chromatography	Low to Medium	Hexanes/Ethyl Acetate gradient
Column Chromatography	High	Dichloromethane/Methanol gradient, Ethyl Acetate/Methanol gradient

Part 5: Visualizations

Diagram 1: Troubleshooting Recrystallization

Caption: A decision-making workflow for troubleshooting common recrystallization issues.

Diagram 2: Purification Method Selection

Caption: A simplified guide for selecting an initial purification strategy for hydrazide products.

References

• BenchChem. (2025).

• MDPI. (2021). Synthesis of Novel N-Acylhydrazones and Their C-N/N-N Bond Conformational Characterization by NMR Spectroscopy. [Link]

• ResearchGate. (2015). Synthesis and Characterization of Some New Hydrazides and Their Derivatives. [Link]

• Wikipedia. (n.d.). Hydrazide. [Link]

• ResearchGate. (n.d.). ¹H NMR spectra of hydrazide ligand 4 (a) and its complex 4c (b). [Link]

• PubMed. (n.d.). Identification of novel hydrazine metabolites by 15N-NMR. [Link]

• Reddit. (2013). Recrystallization (help meeeeee). [Link]

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. [Link]

• ResearchGate. (n.d.). Thin Layer Chromatography and Hydrazine. [Link]

• Google Patents. (n.d.). US9738602B2 - Processes for making hydrazides.

• ResearchGate. (n.d.). ¹H NMR spectra of the hydrazide ligand and its Cd(II) complex (7). [Link]

• University of York. (n.d.). Problems with Recrystallisations. [Link]

• Nitrosamines precursors - Root Causes. (2023). [Link]

• ResearchGate. (2023). How to remove impurity from hydrazide. It's not going away even after washing with water and n hexane ?. [Link]

• PMC. (n.d.). Photoinduced Cleavage of N–N Bonds of Aromatic Hydrazines and Hydrazides by Visible Light. [Link]

• MDPI. (2024). Novel Hydrazide Hydrazone Derivatives as Antimicrobial Agents: Design, Synthesis, and Molecular Dynamics. [Link]

• Chemistry LibreTexts. (2024). 3.2: Drying Agents. [Link]

• Der Pharma Chemica. (2015). Solvent-free synthesis, characterization and antimicrobial activity of complexes of 2-hydroxybenzoic acid hydrazide with some M. [Link]

• University of Rochester. (n.d.). Tips & Tricks: Recrystallization. [Link]

• ResearchGate. (2024). Which solvent will dissolve hydrazones of 2, 4 -dinitrophenyl hydrazine?. [Link]

• AIP Publishing. (n.d.). Hydrazine-Water System. III. Crystallization of the Monohydrate. [Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.).

• LC–MS-Compatible Separation of Polar Compounds Using Silica Hydride Columns. (2020). [Link]

• Thin Layer Chromatography. (n.d.). [Link]

• YouTube. (2021). column chromatography & purification of organic compounds. [Link]

• University of Colorado Boulder. (n.d.). Column Chromatography. [Link]

• Scribd. (n.d.). Drying Techniques for Pharmaceuticals. [Link]

• PubMed. (2009). Stability studies of hydrazide and hydroxylamine-based glycoconjugates in aqueous solution. [Link]

• PMC. (n.d.). Synthesis and Structure-Activity Relationship Studies of Hydrazide-Hydrazones as Inhibitors of Laccase from Trametes versicolor. [Link]

• HR Patel Institute of Pharmaceutical Education and Research. (n.d.). PRACTICAL LAB MANUAL. [Link]

• ResearchGate. (2025). Stability studies of hydrazide and hydroxylamine-based glycoconjugates in aqueous solution. [Link]

• Upperton Pharma Solutions. (n.d.). API and OSD Processing Considerations when Spray Drying. [Link]

• Biotage. (2023). Very polar compound purification using aqueous normal-phase flash column chromatography. [Link]

• PMC. (n.d.). Hydrolytic Stability of Hydrazones and Oximes. [Link]

• Semantic Scholar. (2023). Effect of moisture on solid state stability. [Link]

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Addressing poor selectivity in the functionalization of N-heterocycles

A Guide to Overcoming Poor Selectivity in Your Experiments

Welcome to the technical support center for N-heterocycle functionalization. As a Senior Application Scientist, I've designed this guide to help you, our fellow researchers and drug development professionals, navigate one of the most common and frustrating challenges in this field: controlling selectivity. Poor selectivity, whether it's an issue of regioselectivity (where the functional group attaches) or chemoselectivity (which functional group reacts), can lead to difficult purifications, low yields, and stalled projects.

This guide is structured to provide immediate, actionable advice in a question-and-answer format. We will start with fundamental principles and frequently asked questions before diving into specific troubleshooting scenarios and detailed experimental protocols.

Part 1: Frequently Asked Questions (FAQs) - The Fundamentals of Selectivity

This section addresses the foundational principles that govern selectivity. Understanding why a reaction is not selective is the first step toward fixing it.

Q1: I'm getting a mixture of isomers during an electrophilic substitution on my pyridine derivative. What are the basic principles governing where the electrophile reacts?

Answer: The regiochemical outcome of electrophilic aromatic substitution (SEAr) on N-heterocycles is primarily dictated by the electronic properties of the ring itself and any substituents present.

• Inherent Ring Electronics: The nitrogen atom in a pyridine ring is electron-withdrawing, which deactivates the entire ring towards electrophilic attack compared to benzene. This effect is most pronounced at the C2 and C4 positions (ortho and para to the nitrogen), making the C3 position (meta) the least deactivated and generally the most likely site for substitution.[1]

• Substituent Effects: Existing groups on the ring have a powerful directing effect.

  • Electron-Donating Groups (EDGs) like -NH2, -OR, or alkyl groups activate the ring and direct incoming electrophiles to the positions ortho and para relative to themselves.

  • Electron-Withdrawing Groups (EWGs) like -NO2, -CN, or -CF3 deactivate the ring and direct incoming electrophiles to the meta position relative to themselves.[1]

The final outcome is a balance of these effects. If you have an EDG at the 2-position, it will strongly activate the C3 and C5 positions, often overriding the inherent preference for C3 substitution of the pyridine ring itself.

Q2: What is a "directing group" in the context of metal-catalyzed C-H functionalization, and how does it work?

Answer: A directing group (DG) is a functional group that is installed on a molecule to control the site of a C-H functionalization reaction. It works by coordinating to the transition metal catalyst, forming a stable metallacyclic intermediate.[2] This brings the catalyst into close proximity with a specific C-H bond, typically at the ortho position, leading to its selective cleavage and functionalization.

The mechanism generally involves the following key steps:

• Coordination: The directing group binds to the metal catalyst (e.g., Palladium, Rhodium).

• Cyclometalation: The catalyst performs an intramolecular C-H activation to form a stable 5- or 6-membered ring. This is often the selectivity-determining step.

• Functionalization: The C-metal bond is then transformed into a C-new group bond (e.g., via oxidative addition and reductive elimination).

This strategy is incredibly powerful for functionalizing otherwise unreactive C-H bonds with high regioselectivity.

Caption: General mechanism for directing group-assisted C-H activation.

Q3: My reaction involves multiple nitrogen atoms. How do I selectively functionalize just one of them (N-functionalization)?

Answer: Achieving selective N-functionalization in a molecule with multiple nitrogen atoms is a classic chemoselectivity challenge. The outcome depends on several factors:

• Nucleophilicity: The most nucleophilic nitrogen will typically react first. This is influenced by the hybridization (sp3 > sp2) and the electronic environment (EDGs increase nucleophilicity, EWGs decrease it).

• Steric Hindrance: Bulky groups near a nitrogen atom can block the approach of the electrophile, favoring reaction at a less hindered site.

• Solvent Effects: The choice of solvent can dramatically alter selectivity.[3] For example, a reaction in THF might favor alkylation at one nitrogen, while the same reaction in DMSO might favor another.[4] This is often due to how the solvent stabilizes the anionic intermediate or interacts with the cation of the base, leading to different reactive species (e.g., tight ion pairs vs. solvent-separated ion pairs).[4]

• Protecting Groups: The most reliable method is to use an orthogonal protecting group strategy.[5] You can selectively protect the more reactive nitrogen atom, perform the functionalization on the desired nitrogen, and then remove the protecting group.

Part 2: Troubleshooting Guides for Poor Regioselectivity

This section provides structured troubleshooting workflows for specific experimental problems.

Scenario 1: Poor Regioselectivity in Palladium-Catalyzed C-H Arylation of a Substituted Pyridine

Problem: "I am attempting a Pd-catalyzed C-H arylation on my 3-substituted pyridine, but I'm getting a mixture of C2, C4, and C6 isomers instead of the desired C4 product."

This is a common issue where the intrinsic electronic preferences of the ring and the directing effects of the catalyst system are not aligned. Here is a systematic approach to optimize for a single regioisomer.

Troubleshooting Workflow: C-H Arylation

Caption: Systematic workflow for troubleshooting poor regioselectivity.

Step-by-Step Optimization Protocol:

Step 1: Modify the Ligand (The Primary Control Element)

The ligand bound to the palladium catalyst is often the most critical factor in determining regioselectivity.[6] Its steric and electronic properties directly influence the transition state of the C-H activation step.

Protocol:

• Set up a parallel screen: Prepare a series of small-scale reactions (e.g., 0.1 mmol) in vials. Keep the catalyst (e.g., Pd(OAc)2), base, solvent, and temperature constant.

• Vary the ligand: Use a range of phosphine ligands with different steric bulk and electronic properties.

  • Bulky, Electron-Rich Ligands: (e.g., P(t-Bu)3, JohnPhos, Buchwald-type ligands) often favor functionalization at less sterically hindered positions.

  • Bidentate Ligands: (e.g., 1,10-phenanthroline) can enforce a specific geometry around the metal, leading to different selectivity.[2][7]

• Analyze the results: After the reaction time, quench the reactions and analyze the crude product mixture by 1H NMR or GC-MS to determine the isomeric ratio.

Table 1: Representative Ligand Effects on Pyridine C-H Arylation (Note: Data are illustrative, based on trends reported in the literature. Actual results will be substrate-dependent.)

Ligand	Steric Profile	Electronic Profile	Typical Regioselectivity Outcome	Reference
P(t-Bu)3	Very Bulky	Electron-Donating	Often favors less hindered C-H bonds	[2]
P(o-tolyl)3	Bulky	Electron-Donating	Balances sterics and electronics	[6]
PPh3	Less Bulky	Moderately Donating	Can give mixtures, baseline ligand	[6]
1,10-Phenanthroline	Bidentate, Planar	Electron-Withdrawing	Can promote C3-arylation	[7]

Step 2: Screen Additives and Base

Additives, particularly carboxylic acids (like pivalic acid) and silver salts, can significantly influence the reaction mechanism and selectivity.[1][2] The base also plays a crucial role.

Protocol:

• Select the best ligand from Step 1.

• Screen additives: Test the reaction with and without pivalic acid and/or a silver salt (e.g., Ag2CO3). Silver salts can act as halide scavengers or alter the active catalyst, thereby changing the selectivity.[1]

• Vary the base: Test different bases, such as Cs2CO3, K2CO3, and K3PO4. The nature of the base can affect the deprotonation equilibrium in the C-H activation step.

Step 3: Adjust Solvent and Temperature

Solvent polarity can influence the stability of intermediates, while temperature can shift the balance between kinetically and thermodynamically controlled pathways.[3]

Protocol:

• Use the best ligand/additive combination from the previous steps.

• Screen solvents: Test a range of solvents with varying polarity, such as Toluene (nonpolar), Dioxane (less polar), and DMF or DMA (polar aprotic).

• Vary the temperature: Run the reaction at a lower temperature (e.g., 80 °C) and a higher temperature (e.g., 140 °C). Lower temperatures often favor the product formed via the transition state with the lowest activation energy, which can lead to higher selectivity.

Part 3: Advanced Strategies for Absolute Control

When standard optimization is insufficient, more robust methods involving substrate modification may be necessary.

Q4: My optimization attempts have failed. How can I use a protecting group to force the reaction to a specific position?

Answer: Protecting groups (PGs) are a powerful tool to achieve near-perfect regioselectivity by fundamentally altering the properties of the substrate.[5] The strategy involves three stages: protect, functionalize, and deprotect.

Example Strategy: Regioselective Functionalization of Indole

The indole nucleus has two reactive C-H bonds on the pyrrole ring (C2 and C3). While C3 is often intrinsically more reactive towards electrophiles, achieving selective C2 functionalization can be difficult.

Protocol for C2-Alkylation via a Removable N-Protecting Group:

• Protect the Indole Nitrogen: React the starting indole with a suitable protecting group. The choice of PG is critical as it can influence the reactivity of the C2 vs. C3 positions.

  • N-SEM ([2-(trimethylsilyl)ethoxy]methyl): This group is known to facilitate lithiation at the C2 position.[8]

  • N-Sulfonyl groups (e.g., N-tosyl): These electron-withdrawing groups can decrease the nucleophilicity of the C3 position, sometimes favoring C2 functionalization in certain reactions.[1]

• Perform the Functionalization: With the nitrogen protected, you can now perform a regioselective reaction. For an N-SEM protected indole:

  • Cool the solution to -78 °C under an inert atmosphere.

  • Add a strong base like t-BuLi to selectively deprotonate the C2 position.

  • Add your electrophile (e.g., an alkyl halide) to functionalize the C2 position.

• Deprotect: Remove the SEM group under mild conditions (e.g., with a fluoride source like TBAF or acidic conditions) to reveal the N-H indole with the desired C2 substitution.

Caption: Workflow for regioselective C2 functionalization of indole.

Q5: I have two different N-heterocycles in my molecule. How can I achieve chemoselectivity and functionalize only one of them?

Answer: This is a challenging chemoselectivity problem that requires exploiting the subtle differences in reactivity between the two heterocyclic rings.

Key Principles for Chemoselectivity:

• Electronic Differentiation: The more electron-rich heterocycle will generally be more reactive towards electrophiles, while the more electron-deficient one will be more susceptible to nucleophilic attack or radical functionalization. For example, in a molecule containing both a pyridine and a carbazole, a gold-catalyzed C-H functionalization with a diazoalkane would likely occur selectively on the electron-rich carbazole.[9]

• Steric Hindrance: If one heterocycle is significantly more sterically hindered than the other, you can use a bulky reagent that will selectively react at the more accessible site.

• Catalyst-Substrate Interaction: In metal-catalyzed reactions, one heterocycle may be a much stronger ligand for the catalyst than the other. This can lead to catalyst poisoning or selective activation at the coordinating heterocycle. Overcoming this often requires careful catalyst selection; for instance, cobalt catalysts have been shown to tolerate strongly coordinating N-heterocycles in C-H activation reactions where other metals might fail.

• Orthogonal Reactivity: Choose reaction conditions that are specific to one type of heterocycle. For example, if you have a pyridine and a pyrrole, you could perform a Minisci reaction (radical C-H functionalization), which is highly effective for electron-deficient pyridines but less so for electron-rich pyrroles under the same conditions.

If these strategies fail, a protecting group approach, where you temporarily mask one heterocycle to prevent its reaction, is the most robust solution.[5]

References

• Solvent Effects in the Regioselective N-Functionalization of Tautomerizable Heterocycles Catalyzed by Methyl Trifluoromethanesulfonate: A Density Functional Theory Study with Implicit Solvent Model. MDPI. [Link]

• C-H Functionalization of Pyridines. ResearchGate. [Link]

• Direct Functionalization of Nitrogen Heterocycles via Rh-Catalyzed C-H Bond Activation. NIH Public Access. [Link]

• C–H Arylation of Pyridines: High Regioselectivity as a Consequence of the Electronic Character of C–H Bonds and Heteroarene Ring. NIH Public Access. [Link]

• Directing effects of substituents on heterocycles. Filo. [Link]

• Recent Advances in the C–H-Functionalization of the Distal Positions in Pyridines and Quinolines. NIH Public Access. [Link]

• Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research. [Link]

• Palladium-Catalyzed Ortho C–H Arylation of Unprotected Anilines: Chemo- and Regioselectivity Enabled by the Cooperating Ligand. ACS Publications. [Link]

• Intramolecular C–H arylation of pyridine derivatives with a palladium catalyst for the synthesis of multiply fused heteroaromatic compounds. Beilstein Journal of Organic Chemistry. [Link]

• Direct Functionalization of Nitrogen Heterocycles via Rh-Catalyzed C−H Bond Activation. ACS Publications. [Link]

• Pd(II)–Catalyzed C3-selective arylation of pyridine with (hetero)arenes. NIH Public Access. [Link]

• Solvent-Controlled, Site-Selective N-Alkylation Reactions of Azolo-Fused Ring Heterocycles at N1-, N2-, and N3-Positions. ACS Publications. [Link]

• Direct Functionalization of Nitrogen Heterocycles via Rh-Catalyzed C-H Bond Activation. OSTI.GOV. [Link]

• Multi C−H Functionalization Reactions of Carbazole Heterocycles via Gold‐Catalyzed Carbene Transfer Reactions. NIH Public Access. [Link]

• A brief review on the palladium-catalyzed C–H activation reactions of 2-phenylpyridines. RSC Publishing. [Link]

• Addressing the regioselectivity problem in organic synthesis. RSC Publishing. [Link]

• SYNTHESIS STRATEGIES FOR HETEROCYCLIC COMPOUNDS: NITROGEN VS. SULFUR. IJARST. [Link]

• Modern Strategies for Heterocycle Synthesis. ResearchGate. [Link]

• Protecting groups for the pyrrole and indole nitrogen atom. The [2-(trimethylsilyl)ethoxy]methyl moiety. Lithiation of 1-[[2-(trimethylsilyl)ethoxy]methyl]pyrrole. ACS Publications. [Link]

• Insights into Directing Group Ability in Palladium-Catalyzed C-H Bond Functionalization. NIH Public Access. [Link]

• Palladium-Catalyzed Meta-Selective C−H Bond Activation with a Nitrile-Containing Template: Computational Study. ACS Publications. [Link]

• Pyridine C(sp 2 )–H bond functionalization under transition-metal and rare earth metal catalysis. Beilstein Journal of Organic Chemistry. [Link]

• Divergent C2 Functionalization of N-Heteroarenes via Nonclassical Rearomatization: Retro-hetero-ene Reactions versus Sigmatropic Rearrangements. ResearchGate. [Link]

• Overcoming the Limitations of C-H Activation with Strongly Coordinating N-Heterocycles by Cobalt Catalysis. PubMed. [Link]

Sources

• 1. C–H Arylation of Pyridines: High Regioselectivity as a Consequence of the Electronic Character of C–H Bonds and Heteroarene Ring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Pyridine C(sp2)–H bond functionalization under transition-metal and rare earth metal catalysis [beilstein-journals.org]
• 3. A brief review on the palladium-catalyzed C–H activation reactions of 2-phenylpyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. osti.gov [osti.gov]
• 5. researchgate.net [researchgate.net]
• 6. BJOC - Intramolecular C–H arylation of pyridine derivatives with a palladium catalyst for the synthesis of multiply fused heteroaromatic compounds [beilstein-journals.org]
• 7. Pd(II)–Catalyzed C3-selective arylation of pyridine with (hetero)arenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijarst.in [ijarst.in]
• 9. Multi C−H Functionalization Reactions of Carbazole Heterocycles via Gold‐Catalyzed Carbene Transfer Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Hydrazinolysis Technical Support Center: A Guide to Preventing Unwanted Side Products

Welcome to the comprehensive technical support guide for hydrazinolysis. This resource is designed for researchers, scientists, and professionals in drug development who utilize hydrazinolysis and seek to minimize or eliminate the formation of unwanted side products. Our goal is to provide you with not only solutions but also the underlying chemical principles to empower your experimental design and troubleshooting efforts.

Frequently Asked Questions (FAQs)

Here, we address some of the most common questions and immediate concerns encountered during hydrazinolysis procedures.

Q1: What is the most common side product in hydrazinolysis and why does it form?

The most frequent side product is often the result of over-reaction or reaction with other functional groups present in the molecule. For instance, in the hydrazinolysis of esters to form hydrazides, a common side product is the diacylhydrazine, formed by the reaction of the initially formed hydrazide with another ester molecule. This occurs when the hydrazide is a sufficiently strong nucleophile to compete with hydrazine.

Q2: How can I prevent the formation of diacylhydrazines?

To minimize diacylhydrazine formation, it is crucial to control the stoichiometry of the reactants. Using a large excess of hydrazine hydrate can kinetically favor the reaction of the ester with hydrazine over the newly formed hydrazide. Additionally, controlling the reaction temperature—keeping it as low as feasible to achieve a reasonable reaction rate—can help.

Q3: My starting material has multiple ester groups. How can I achieve selective hydrazinolysis of only one?

Selective hydrazinolysis can be challenging and is highly dependent on the substrate. Steric hindrance can play a significant role; a less sterically hindered ester will react faster. Alternatively, protecting group strategies are often employed. For example, if you have a methyl ester and a tert-butyl ester, the methyl ester will preferentially undergo hydrazinolysis under standard conditions, leaving the bulkier tert-butyl ester intact.

Q4: I am observing the reduction of other functional groups in my molecule during hydrazinolysis. Why is this happening?

Hydrazine is a reducing agent, and this is a common issue, especially with functional groups like nitro groups, which can be reduced to amines. This is particularly prevalent when using hydrazine in the presence of a catalyst like Raney nickel, a procedure known as the Wolff-Kishner reduction, but can also occur to a lesser extent with hydrazine alone at elevated temperatures. To avoid this, milder reaction conditions and avoiding catalytic metals are recommended if reduction is not desired.

Troubleshooting Guide: A Deeper Dive

This section provides a more in-depth analysis of specific problems, their mechanistic origins, and detailed protocols for their resolution.

Issue 1: Formation of Azines and Hydrazones

Mechanism: If your starting material or reaction mixture contains aldehydes or ketones, they can react with hydrazine to form hydrazones, which can then react with another equivalent of the carbonyl compound to yield an azine. This is a common contamination if carbonyl-containing solvents or impurities are present.

Prevention Protocol:

• Solvent Purity: Ensure the use of high-purity, carbonyl-free solvents. Alcohols like ethanol or methanol are common choices, but their purity should be verified.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of solvents or starting materials that could generate carbonyl impurities.

• Purification of Starting Material: Ensure your starting material is free from any aldehyde or ketone contaminants.

Issue 2: Ring-Opening of Cyclic Systems

Mechanism: In molecules containing strained rings, such as β-lactams, hydrazine can act as a nucleophile and cause ring-opening, leading to undesired linear hydrazide products.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for ring-opening side reactions.

Detailed Protocol for Temperature Control:

• Initial Low-Temperature Trial: Begin the hydrazinolysis at 0 °C in an ice bath.

• Slow Warming: If the reaction is too slow, allow the reaction mixture to slowly warm to room temperature over several hours.

• Monitoring: Monitor the reaction progress closely using an appropriate analytical technique (e.g., TLC, LC-MS) to find the optimal temperature where the desired reaction proceeds without significant side product formation.

Issue 3: Epimerization at Chiral Centers

Mechanism: For substrates with a chiral center adjacent to a carbonyl group (like in amino acid esters), the basic nature of hydrazine can lead to deprotonation and subsequent reprotonation, causing epimerization or racemization.

Strategies for Mitigation:

Strategy	Principle	Experimental Considerations
Use of Hydrazine Salts	Reduces the basicity of the reaction medium.	Hydrazine sulfate or hydrochloride can be used, but may require a non-nucleophilic base to be added in stoichiometric amounts.
Aprotic Solvents	Solvents like THF or Dioxane can suppress proton exchange.	Ensure the solubility of your substrate and hydrazine in the chosen aprotic solvent.
Lower Temperature	Reduces the rate of both the desired reaction and epimerization.	As with preventing ring-opening, careful temperature control is key.

Advanced Protocols

Protocol for Selective Hydrazinolysis of a Methyl Ester in the Presence of a Tert-Butyl Ester

• Reactant Preparation: Dissolve the substrate in a suitable solvent such as methanol or ethanol.

• Addition of Hydrazine: Add a 1.5 to 3-fold molar excess of hydrazine hydrate dropwise at 0 °C.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS every 30 minutes. The reaction is typically complete within 1-4 hours.

• Work-up: Once the methyl ester has been consumed, quench the reaction by adding cold water. The product can then be extracted with a suitable organic solvent.

Caption: Workflow for selective hydrazinolysis.

References

• Title: Strategic Applications of Hydrazines in Organic Synthesis Source: Chemical Reviews URL: [https://pubs.acs.org/doi/abs/10.1021/cr050580+
• Title: Side reactions in organic synthesis: a guide to successful synthesis design Source: Wiley URL: [https://onlinelibrary.wiley.com/doi/book/10.1002/0471718999
• Title: Protecting Groups in Organic Synthesis Source: Wiley URL: [https://onlinelibrary.wiley.com/doi/book/10.1002/9781118905074/10.1002/9781118905074

Technical Support Center: Optimizing the Synthesis of N-Acyl-N'-Sulfonyl Hydrazides

Welcome to the technical support center for the synthesis of N-acyl-N'-sulfonyl hydrazides. This guide is designed for researchers, chemists, and drug development professionals who are working with this important class of compounds. N-Acyl-N'-sulfonyl hydrazides are not only valuable precursors for various organic scaffolds but are also core structures in molecules with significant biological activities, including anti-inflammatory, antibacterial, and enzyme-inhibiting properties.[1][2][3]

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific experimental challenges. The advice herein is grounded in established chemical principles and field-proven insights to help you navigate the complexities of your synthesis and optimize your outcomes.

Part 1: General Synthetic Protocol & Workflow

The most common and direct method for synthesizing N-acyl-N'-sulfonyl hydrazides involves the acylation of a sulfonyl hydrazide.[1] While various acylating agents can be used, such as acyl chlorides, carboxylic acids with coupling agents, and esters, each comes with its own set of challenges like moisture sensitivity or low reactivity.[1] A more recent and often more reliable method involves the reaction of an activated amide with a sulfonyl hydrazide, which can proceed under mild, room temperature conditions.[1][2][4]

Baseline Protocol: Acylation of a Sulfonyl Hydrazide with an Activated Amide

This protocol is based on an optimized procedure that has demonstrated high yields (63-94%) across a range of substrates.[1][2][4]

Reagents & Materials:

• Arylsulfonyl hydrazide (1.0 equiv)

• N-Acylsuccinimide (e.g., N-benzoylsuccinimide) (1.1 equiv)

• Cesium Carbonate (Cs₂CO₃) (1.5 equiv)

• Anhydrous 1,4-Dioxane

• Standard glassware for anhydrous reactions

• Magnetic stirrer and heating plate

• Thin Layer Chromatography (TLC) apparatus

Step-by-Step Procedure:

• Preparation: To a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add the arylsulfonyl hydrazide (1.0 equiv) and cesium carbonate (1.5 equiv).

• Solvent Addition: Add anhydrous 1,4-dioxane to the flask. The typical concentration is around 0.1 to 0.2 M with respect to the sulfonyl hydrazide.

• Reagent Addition: Add the N-acylsuccinimide (1.1 equiv) to the stirred suspension.

• Reaction: Stir the reaction mixture vigorously at room temperature (approx. 25 °C) for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC, observing the consumption of the starting sulfonyl hydrazide. A typical mobile phase is a mixture of ethyl acetate and hexanes.

• Work-up: Upon completion, quench the reaction with saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate (3x).

• Drying & Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the pure N-acyl-N'-sulfonyl hydrazide.

Experimental Workflow Diagram

Caption: General workflow for N-acyl-N'-sulfonyl hydrazide synthesis.

Part 2: Troubleshooting Guide

This section addresses common problems encountered during the synthesis. Each issue is presented in a Q&A format, detailing the probable causes and providing actionable solutions.

Issue 1: Low or No Product Yield

Q: My reaction has a very low yield, or my starting material is unreacted after 24 hours. What went wrong?

A: This is a common issue that can stem from several factors, from reagent quality to the reaction environment. Let's diagnose the potential causes.

• Cause 1: Inactive Acylating Agent.

  • Explanation: While acyl chlorides are highly reactive, they are also prone to hydrolysis.[1][5] Similarly, less "activated" amides may exhibit low reactivity.[1][4] Studies have shown that N-benzoylsuccinimide is highly reactive, whereas other N-acyl amides (like N-tosyl or N-Boc amides) are less so.[1][2]

  • Solution:

    • If using an acyl chloride, ensure it is fresh or has been stored properly under anhydrous conditions.[5]

    • Consider switching your acylating agent to a more reactive one, such as an N-acylsuccinimide, which has proven effective.[2][6]

• Cause 2: Ineffective Base or Incorrect Stoichiometry.

  • Explanation: The base plays a crucial role in deprotonating the sulfonyl hydrazide, making it a more effective nucleophile. An insufficient amount of base or a base that is too weak will stall the reaction. Cesium carbonate (Cs₂CO₃) has been identified as an optimal base for this transformation due to its high solubility in dioxane and appropriate basicity.[1][2][4]

  • Solution:

    • Ensure you are using at least 1.5 equivalents of Cs₂CO₃.

    • Verify the quality of your base. If it's old or has been exposed to moisture, its effectiveness may be compromised.

    • While other bases like K₃PO₄ have been used in similar syntheses, Cs₂CO₃ is the recommended choice for the activated amide method.[1][7]

• Cause 3: Presence of Water.

  • Explanation: This reaction is moisture-sensitive. Water can hydrolyze activated acylating agents and compete with the sulfonyl hydrazide as a nucleophile, leading to unwanted byproducts and reduced yield.[5]

  • Solution:

    • Thoroughly dry all glassware in an oven before use.

    • Use anhydrous solvents. If your solvent is not from a fresh, sealed bottle, consider drying it using appropriate methods (e.g., molecular sieves).

    • Run the reaction under a dry, inert atmosphere (Nitrogen or Argon).

Troubleshooting Decision Tree: Low Yield

Caption: Decision tree for diagnosing low-yield reactions.

Issue 2: Complex Product Mixture & Purification Difficulties

Q: My crude NMR shows multiple products, and I'm struggling to purify my desired compound. What are the likely side reactions?

A: A complex reaction mixture indicates that side reactions are occurring. Identifying these byproducts is key to optimizing the reaction to favor your desired product.

• Cause 1: Di-acylation of the Hydrazide.

  • Explanation: The sulfonyl hydrazide has two nitrogen atoms that can potentially be acylated. While the nitrogen attached to the sulfonyl group is less nucleophilic, under certain conditions (e.g., highly reactive acylating agent, excess base, or elevated temperature), a second acylation can occur.

  • Solution:

    • Control Stoichiometry: Avoid using a large excess of the acylating agent. A slight excess (1.1 equiv) is usually sufficient.

    • Control Temperature: Maintain the reaction at room temperature (25 °C).[1][4] Higher temperatures can provide the activation energy needed for less favorable side reactions.

    • Slow Addition: If di-acylation persists, try adding the acylating agent dropwise as a solution over 15-20 minutes to maintain a low instantaneous concentration.

• Cause 2: Base-Induced Side Reactions.

  • Explanation: The choice of base is critical. Strongly nucleophilic bases (e.g., amines like triethylamine or pyridine) can compete with the sulfonyl hydrazide and react with the acylating agent, leading to unwanted amide byproducts.[8]

  • Solution: Use a non-nucleophilic inorganic base like Cs₂CO₃ or K₃PO₄.[1][7] These bases are effective at deprotonation without the risk of competing in the acylation step.

• Cause 3: Instability of Starting Materials or Product.

  • Explanation: Sulfonyl hydrazides can undergo decomposition, especially under harsh conditions or in the presence of certain metals.[6][9] The product itself might also be unstable to the purification conditions (e.g., acidic silica gel).

  • Solution:

    • Mild Conditions: Stick to the recommended mild reaction conditions (room temperature, Cs₂CO₃).[2]

    • Purification: If you suspect product degradation on silica gel, try neutralizing the silica by pre-treating it with a solvent mixture containing a small amount of triethylamine (e.g., 1%). Alternatively, consider other purification methods like recrystallization or reverse-phase chromatography.

Part 3: Frequently Asked Questions (FAQs)

Q1: Can I use a different solvent? A1: Yes, but with caution. 1,4-Dioxane was found to be optimal in the cited literature, providing high yields.[1][2][4] Other aprotic polar solvents like acetonitrile (CH₃CN) or tetrahydrofuran (THF) could potentially work. However, you may need to re-optimize the reaction time and temperature. Avoid protic solvents (like alcohols) as they will react with the acylating agent.

Q2: How do electronic effects of substituents on the starting materials affect the reaction? A2: Electron-withdrawing groups on the N-acylsuccinimide have been shown to enhance reactivity, leading to higher yields.[2] Conversely, electron-donating groups can decrease the reactivity of the acylating agent.[2] For the arylsulfonyl hydrazide, electronic effects are generally less pronounced but can influence the nucleophilicity of the nitrogen atoms.

Q3: What is the best way to monitor the reaction? A3: Thin Layer Chromatography (TLC) is the most straightforward method. Use a UV lamp (254 nm) for visualization. The product, N-acyl-N'-sulfonyl hydrazide, is typically a new, less polar spot than the starting sulfonyl hydrazide. It's helpful to run lanes for your starting material, a co-spot (starting material + reaction mixture), and the reaction mixture itself for clear comparison.

Q4: My product is an oil and won't crystallize. How should I purify it? A4: If your product is a persistent oil, flash column chromatography is the primary method of purification. Ensure you choose an appropriate solvent system that provides good separation (a ΔRf of >0.2 between your product and the nearest impurity is ideal). If standard silica gel chromatography fails, consider using a different stationary phase like alumina or C18 (reverse-phase).

Table 1: Comparison of Common Bases

Base	pKa of Conjugate Acid	Type	Common Use/Rationale
Cesium Carbonate (Cs₂CO₃)	~10.3	Inorganic, Non-nucleophilic	Recommended. High solubility and effectiveness in dioxane at RT.[1][2][4]
Potassium Phosphate (K₃PO₄)	~12.3	Inorganic, Non-nucleophilic	Effective in some palladium-catalyzed syntheses of this scaffold.[7]
Pyridine	~5.2	Organic, Nucleophilic	Often used in acylations with acyl chlorides, acts as base and catalyst. Not recommended here due to potential side reactions.[8][10]
Triethylamine (TEA)	~10.7	Organic, Nucleophilic	Common organic base. Not recommended due to potential for N-acylation side product.

References

• Organic Letters. (2025). Selective Synthesis of Acyl-Sulfonyl Hydrazide Isomers: The Role of the Countercation of Base Selection in Palladium-Catalyzed Aminocarbonylations. ACS Publications. Available from: [Link][7]

• Thieme E-Books & E-Journals. (2024). Synthesis of N-Acyl-N′-Sulfonyl Hydrazides from Sulfonyl Hydrazides and Activated Amides. Available from: [Link][1][4]

• Organic Chemistry Portal. (2024). Synthesis of N-Acyl-N′-Sulfonyl Hydrazides from Sulfonyl Hydrazides and Activated Amides. Available from: [Link][2][4]

• Journal of Medicinal Chemistry. (2019). Discovery of Benzoylsulfonohydrazides as Potent Inhibitors of the Histone Acetyltransferase KAT6A. ACS Publications. Available from: [Link][3]

• Practical synthesis and biological screening of sulfonyl hydrazides. (n.d.). RSC Publishing. Available from: [Link][9]

• Gavrylenko, O. V., et al. (2025). Synthesis of N-acyl sulfonamides: from common acylation reactions to modern catalytic and sustainable methods. ResearchGate. Available from: [Link][8]

• Mor, M., et al. (2025). Recent progress in synthesizing Sulfonohydrazide Schiff bases (SHSBs) and their biological applications. Moroccan Journal of Chemistry. Available from: [Link][10]

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. Synthesis of N-Acyl-N′-Sulfonyl Hydrazides from Sulfonyl Hydrazides and Activated Amides [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. publikationen.bibliothek.kit.edu [publikationen.bibliothek.kit.edu]
• 10. repository.aaup.edu [repository.aaup.edu]

Reference Data & Comparative Studies

A Comparative Analysis of the Bioactivity of Benzylidenehydrazine Derivatives: A Guide for Drug Discovery Professionals

Abstract

Benzylidenehydrazine derivatives, a class of compounds characterized by the azometine group (–NHN=CH–), have garnered significant attention in medicinal chemistry due to their versatile synthesis and broad spectrum of biological activities.[1] This guide provides a comparative analysis of their bioactivity, focusing on anticancer, anti-inflammatory, antimicrobial, and antioxidant properties. We delve into the structure-activity relationships that govern their efficacy and provide detailed experimental protocols for their evaluation. By synthesizing data from multiple studies, this document aims to serve as a comprehensive resource for researchers engaged in the discovery and development of novel therapeutics based on the benzylidenehydrazine scaffold.

Introduction: The Benzylidenehydrazine Scaffold

The hydrazone moiety (R1R2C=NNR3R4) is a versatile pharmacophore that has been incorporated into a wide array of clinically used drugs, including agents for antibacterial, antimycobacterial, and anti-inflammatory applications.[1][2] Among these, the benzylidenehydrazine scaffold is particularly noteworthy. Its synthetic accessibility, typically through a straightforward condensation reaction, allows for extensive structural modifications. This chemical tractability enables the fine-tuning of physicochemical properties and biological activities, making it an attractive starting point for drug design campaigns. These derivatives have demonstrated a remarkable range of pharmacological effects, including anticancer, anti-inflammatory, antimicrobial, antioxidant, antidiabetic, and enzyme inhibitory activities.[3][4][5] This guide will systematically compare these activities across different derivatives, providing a data-driven framework for future research.

General Synthesis of Benzylidenehydrazine Derivatives

The synthesis of benzylidenehydrazine derivatives is most commonly achieved via a condensation reaction between a hydrazide and a substituted benzaldehyde. This reaction is a cornerstone of their accessibility in medicinal chemistry.

Causality Behind Experimental Choices:

• Solvent: Ethanol is frequently used as the reaction solvent due to its ability to dissolve a wide range of organic reactants and its relatively high boiling point, which allows for heating under reflux to drive the reaction to completion.[6]

• Catalyst: A catalytic amount of a strong acid, such as sulfuric or glacial acetic acid, is often added to protonate the carbonyl oxygen of the aldehyde. This protonation increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the terminal nitrogen of the hydrazide, thereby accelerating the reaction rate.

• Reaction Conditions: Heating under reflux is a standard technique to increase the reaction rate without losing solvent. The reaction progress is typically monitored by Thin Layer Chromatography (TLC) to determine the point of completion.[6]

Caption: General reaction scheme for the synthesis of benzylidenehydrazine derivatives.

Comparative Bioactivity Analysis

The therapeutic potential of benzylidenehydrazine derivatives is vast. The following sections compare their efficacy across several key areas of bioactivity, supported by experimental data from the literature.

Anticancer Activity

The development of novel anticancer agents is a critical area of research, and benzylidenehydrazine derivatives have shown considerable promise.[5] Their mechanism often involves the inhibition of key cellular processes or specific enzymes crucial for cancer cell proliferation, such as protein tyrosine kinases or Polo-like kinase 1 (PLK1).[7][8]

Several studies have evaluated these compounds against various human cancer cell lines. For instance, certain benzylidene hydrazide benzamides have demonstrated potent activity against the A549 human lung cancer cell line.[9][10] A study synthesizing N-(2-(2-(4-nitrobenzylidene)hydrazinecarbonyl)phenyl)benzamide reported a high inhibitory activity against the A549 cell line with an IC50 value of 10.9 μg/mL.[7] Another study identified 2-benzylidene-N-(phenylsulfonyl) hydrazine-1-carbothioamide and its 4-chloro substituted derivative as having the most potent effects against MCF-7 breast carcinoma cell lines.[11]

Table 1: Comparative Anticancer Activity (IC₅₀) of Selected Benzylidenehydrazine Derivatives

Compound ID/Description	Cancer Cell Line	IC₅₀ (µM or µg/mL)	Reference Standard	IC₅₀ of Standard	Reference
N-(2-(2-(4-nitrobenzylidene)hydrazinecarbonyl)phenyl)benzamide (3d)	A549 (Lung)	10.9 µg/mL	Erlotinib	-	[7]
2-benzylidene-N-(phenylsulfonyl)hydrazine-1-carbothioamide (4a)	MCF-7 (Breast)	38.1 µg/mL	Doxorubicin	12.80 µg/mL	[11]
2-(4-chlorobenzylidene)-N-(phenylsulfonyl)hydrazine-1-carbothioamide (4d)	MCF-7 (Breast)	38.0 µg/mL	Doxorubicin	12.80 µg/mL	[11]
Compound 5 (a levofloxacin-based hydrazone)	MCF-7 (Breast)	1.4 µM	-	-	[2]
Compound 8f (an N-substituted acrididine-1,8-dione derivative)	A549 (Lung)	Favorable	-	-	[2]

Note: Direct comparison of IC₅₀ values should be done cautiously due to variations in experimental conditions between studies.

Structure-Activity Relationship (SAR) Insights: The anticancer activity is highly dependent on the nature and position of substituents on the benzylidene ring.

• Electron-withdrawing groups , such as nitro (NO₂) and chloro (Cl), often enhance cytotoxic activity.[6][7][11] The nitro group at the para-position of the benzylidene ring, as seen in compound 3d, appears particularly effective.[7]

• Hydrophobicity of substituents has also been identified as a significant factor in structure-activity relationship (SAR) studies.[12]

Anti-inflammatory Activity

Inflammation is a key pathological feature of numerous chronic diseases. Hydrazone derivatives have been extensively investigated as potent anti-inflammatory agents.[3] The primary in vivo model for screening acute anti-inflammatory activity is the carrageenan-induced rat paw edema assay, which measures the ability of a compound to reduce swelling.

A novel series of phthalic anhydride-based benzylidene-hydrazide derivatives showed potent anti-inflammatory activity, with some compounds exhibiting inhibition comparable to the standard drug diclofenac sodium.[3] For example, derivatives with specific substitutions demonstrated 61.4% and 64.0% inhibition in the rat paw edema model, compared to 68.0% for diclofenac.[3] Other studies have shown that derivatives bearing 4-chloro, 4-dimethylamino, and 4-nitro groups also exhibit significant anti-inflammatory effects.[3] Recent investigations into the mechanism suggest that some N-acylhydrazone derivatives exert their effects via the nitric oxide (NO) pathway and by modulating cytokine signaling, specifically reducing levels of IL-6, TNF-α, IL-17, and IFN-γ.[13][14]

Table 2: Comparative Anti-inflammatory Activity of Selected Derivatives

Compound/Derivative Description	Assay	Dose	% Inhibition	Reference Standard	% Inhibition of Standard	Reference
Phthalic Anhydride Derivative 27e	Carrageenan-induced rat paw edema	-	61.4%	Diclofenac Sodium	68.0%	[3]
Phthalic Anhydride Derivative 27h	Carrageenan-induced rat paw edema	-	64.0%	Diclofenac Sodium	68.0%	[3]
N-acylhydrazone 3f (4-chloro substituted)	Carrageenan-induced rat paw edema	50 mg/kg	66.7%	Indomethacin	64.2% (at 10 mg/kg)	[3]
N-acylhydrazone JR19	Carrageenan-induced peritonitis	10 mg/kg	59%	-	-	[13][14]
N-acylhydrazone JR19	Subcutaneous air pouch	10 mg/kg	66%	Indomethacin	55%	[13]

Antimicrobial Activity

With the rise of antimicrobial resistance, there is an urgent need for new classes of antimicrobial agents.[6] Benzylidenehydrazine derivatives have shown promising activity against a range of bacterial and fungal pathogens.[1][15]

The antimicrobial potential is typically assessed by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that prevents visible growth of a microorganism. Studies indicate that substitutions on the benzylidene ring play a crucial role. For example, compounds with chloro and nitro substituents have been reported as the most active antimicrobial agents.[6] In one study, derivatives with diphenyl amine, morpholine, and piperazine moieties attached to a pyridine ring were found to be essential for high antibacterial and antifungal activity.[16]

Table 3: Comparative Antimicrobial Activity (pMIC or MIC) of Selected Derivatives

Compound ID/Description	Organism	Activity (pMIC)	Standard	Activity of Standard	Reference
Compound 4 (o-chloro substituted)	E. coli	1.79	Ciprofloxacin	-	[6]
Compound 11	E. coli	1.80	Ciprofloxacin	-	[6]
Compound 13	S. aureus	1.50	Ciprofloxacin	-	[6]
Compound 13	C. albicans	2.10	Fluconazole	-	[6]
Compound 19	C. albicans	2.01	Fluconazole	-	[6]
Compound 3j	Various bacteria & fungi	Highest potential in series	-	-	[15]

pMIC = -log(MIC). Higher values indicate greater potency.

Antioxidant Activity

Oxidative stress, caused by an imbalance of reactive oxygen species (ROS), is implicated in cellular aging and various diseases. Antioxidants can mitigate this damage by scavenging free radicals. The antioxidant capacity of benzylidenehydrazine derivatives is often evaluated using the 2,2-Diphenyl-1-picrylhydrazyl (DPPH) or nitric oxide (NO) radical scavenging assays.[4][15]

The presence of hydroxyl (OH) groups on the benzylidene ring is a key determinant of antioxidant activity.[17] Compounds with multiple hydroxyl groups, particularly in the ortho and para positions, tend to be the most effective scavengers of free radicals.[17] In one study, a 4-methoxy substituted derivative showed the highest antioxidant activity, even outperforming the reference antioxidant, gallic acid, at certain concentrations.[11] Another study found that specific derivatives displayed stronger NO scavenging activity than the standard Trolox.[4][18]

Table 4: Comparative Antioxidant Activity (IC₅₀) of Selected Derivatives

Compound ID/Description	Assay	IC₅₀ (µM)	Reference Standard	IC₅₀ of Standard	Reference
Compound 19	NO Scavenging	198.32	Trolox	272.36	[4][18]
Compound 18	NO Scavenging	240.59	Trolox	272.36	[4][18]
4c (4-methoxybenzylidene)	-	Highest in series	Gallic Acid	Comparable	[11]
5b (2,3-dihydroxybenzylidene)	ABTS Radical Scavenging	Most effective in series	-	-	[17]

Key Experimental Protocols

To ensure reproducibility and trustworthiness, this section details standardized protocols for assessing the bioactivities discussed.

Protocol 1: In Vitro Anticancer Activity (MTT Assay)

This protocol is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability and proliferation.

Workflow Diagram:

Caption: Standard workflow for the MTT cell viability assay.

Step-by-Step Methodology:

• Cell Seeding: Plate cells (e.g., A549 human lung carcinoma) in a 96-well microtiter plate at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds in the culture medium. Replace the old medium with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., cisplatin).

• Incubation: Incubate the plates for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well and incubate for another 4 hours.

• Solubilization: Carefully remove the supernatant and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance of the wells at 570 nm using a microplate reader.

• Analysis: The percentage of cell viability is calculated relative to the vehicle control. The IC₅₀ value (the concentration required to inhibit 50% of cell growth) is determined by plotting a dose-response curve.[7]

Protocol 2: In Vitro Antioxidant Activity (DPPH Radical Scavenging Assay)

This protocol measures the ability of a compound to act as a free radical scavenger or hydrogen donor.

Step-by-Step Methodology:

• Solution Preparation: Prepare stock solutions of the test compounds and a standard antioxidant (e.g., Ascorbic Acid or Trolox) in methanol or DMSO.[15]

• Assay Setup: In a 96-well plate or test tubes, add 1 mL of various concentrations of the sample solution to 1 mL of a freshly prepared DPPH solution (e.g., 0.1 mM in methanol).

• Incubation: Mix and incubate the reaction mixture in the dark at room temperature for 30 minutes. The purple color of the DPPH solution will fade to yellow in the presence of an antioxidant.[15]

• Measurement: Measure the absorbance at 517 nm using a UV-Vis spectrophotometer. A blank containing only the solvent is used for baseline correction.

• Analysis: The percentage of scavenging activity is calculated using the formula: [(A_control - A_sample) / A_control] * 100, where A_control is the absorbance of the DPPH solution without the sample. The IC₅₀ value is determined from the plot of scavenging activity against compound concentration.

Conclusion and Future Perspectives

The benzylidenehydrazine scaffold is undeniably a privileged structure in medicinal chemistry, demonstrating a remarkable breadth of biological activities. This comparative analysis highlights that specific substitutions on the aryl rings are critical for directing and potentiating their anticancer, anti-inflammatory, antimicrobial, and antioxidant effects. Electron-withdrawing groups frequently enhance antimicrobial and anticancer potency, while hydroxyl groups are key for antioxidant capacity.

Future research should focus on multi-target drug design, creating derivatives that can simultaneously address multiple pathological factors, such as inflammation and oxidative stress. Furthermore, a deeper exploration of their mechanisms of action, aided by computational docking and in vivo studies, will be crucial for translating these promising compounds from the laboratory to clinical applications. The synthetic accessibility and modular nature of this scaffold ensure that it will remain a fertile ground for the discovery of new therapeutic agents.

References

• Drljača, J., Zlatović, M., & Uzelac, M. (1985). Structure-activity relationship studies of antiviral N-quinolin-4-yl-N'-benzylidenehydrazine derivatives by discriminant analysis. Arzneimittelforschung, 35(11), 1633-6. [Link]

• Aggarwal, N., & Rathi, E. (2021). Therapeutic Potential of Hydrazones as Anti-Inflammatory Agents. Mini-Reviews in Medicinal Chemistry, 21(1), 54-72. [Link]

• Sari, Y., & Prameswari, D. (2019). Synthesis, In Vitro Anticancer Activity and In Silico Study of some Benzylidene Hydrazide Derivatives. Key Engineering Materials, 822, 53-58. [Link]

• ResearchGate. (n.d.). Anti-inflammatory activity of synthesized benzylidene-hydrazide derivatives. ResearchGate. [Link]

• Sulistyowaty, M. I., & Hardjono, S. (2023). QSAR study of benzylidene hydrazine benzamides derivatives with in vitro anticancer activity against human lung cancer cell line A459. Journal of Pharmacy & Pharmacognosy Research, 11(6), 1045-1054. [Link]

• Kumar, R., Kumar, P., & Kumar, D. (2012). Benzylidene/2-chlorobenzylidene hydrazides: Synthesis, antimicrobial activity, QSAR studies and antiviral evaluation. Acta Pharmaceutica, 62(1), 15-33. [Link]

• Ahmad, I., Ahmad, S., & Khan, S. A. (2022). Synthesis, characterization, antimicrobial, antioxidant, and antiinflammatory evaluation and molecular docking studies of N-((2-hydroxy-3-(2-(substitutedbenzylidene)hydrazine-1-carbonyl)naphthalen-1-yl)(3-nitrophenyl/3,4-dimethoxyphenyl)methyl)acetamide derivatives. Journal of Chemistry, 2022, 1-17. [Link]

• ResearchGate. (n.d.). A Series of Benzylidenes Linked to Hydrazine‐1‐carbothioamide as Tyrosinase Inhibitors: Synthesis, Biological Evaluation and Structure−Activity Relationship. ResearchGate. [Link]

• Al-Suhaimi, E. A., & El-Gazzar, A. A. (2021). Synthesis, Characterization, Biological Activities and Molecular Docking of New Benzenesulfonamide Drugs. Journal of the Turkish Chemical Society Section A: Chemistry, 8(3), 837-854. [Link]

• Seboletswe, P., Kumar, G., & Gcabashe, N. (2025). Benzylidenehydrazine Derivatives: Synthesis, Antidiabetic Evaluation, Antioxidation, Mode of Inhibition, DFT and Molecular Docking Studies. Chemistry & Biodiversity, 22(3), e202401556. [Link]

• de Oliveira, J. R., & da Silva, M. S. (2023). Anti-Inflammatory Activity of N′-(3-(1H-indol-3-yl)benzylidene)-2-cyanoacetohydrazide Derivative via sGC-NO/Cytokine Pathway. Pharmaceuticals, 16(10), 1435. [Link]

• Li, Y., & Zhang, Y. (2020). Synthesis and biological evaluation of novel (E)-N'-benzylidene hydrazides as novel c-Met inhibitors through fragment based virtual screening. Bioorganic & Medicinal Chemistry, 28(1), 115194. [Link]

• de Oliveira, J. R., & da Silva, M. S. (2023). Anti-Inflammatory Activity of N'-(3-(1H-indol-3-yl)benzylidene)-2-cyanoacetohydrazide Derivative via sGC-NO/Cytokine Pathway. Pharmaceuticals, 16(10), 1435. [Link]

• Fakhraei, N., & Larijani, B. (2020). A Series of Benzylidenes Linked to Hydrazine-1-carbothioamide as Tyrosinase Inhibitors: Synthesis, Biological Evaluation and Structure-Activity Relationship. Chemistry & Biodiversity, 17(8), e2000285. [Link]

• Kumar, D., & Kumar, N. (2010). Benzylidene/2-aminobenzylidene hydrazides: Synthesis, characterization and in vitro antimicrobial evaluation. Arabian Journal of Chemistry, 3(4), 251-256. [Link]

• ResearchGate. (2025). (PDF) Benzylidenehydrazine Derivatives: Synthesis, Antidiabetic Evaluation, Antioxidation, Mode of Inhibition, DFT and Molecular Docking Studies. ResearchGate. [Link]

• Hradilova, L., & Hradil, P. (2017). Synthesis and Free Radical Scavenging Activity of New Hydroxybenzylidene Hydrazines. Molecules, 22(6), 889. [Link]

• Sulistyowaty, M. I., & Hardjono, S. (2023). QSAR study of benzylidene hydrazine benzamides derivatives with in vitro anticancer activity against human lung cancer cell line. Journal of Pharmacy & Pharmacognosy Research, 11(6), 1045-1054. [Link]

• Negi, A., & Kumar, R. (2012). Biological Activities of Hydrazone Derivatives in the New Millennium. International Journal of Pharmaceutical and Chemical Sciences, 2(4), 100-109. [Link]

• Patel, H. D., & Patel, K. D. (2021). SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF SOME N'-(SUBSTITUTED BENZYLIDENE)-2-(7-BROMO-PHENYLQUINAZOLIN-4-YLOXY) ACETOHYDRAZIDE DERIVATIVES. International Journal of Pharmaceutical Sciences and Research, 12(9), 4885-4892. [Link]

• Kim, J., & Lee, S. (n.d.). Novel hydrazine derivatives having PLK1 inhibition activity and use thereof.

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Validation of a new compound's structure using SC-XRD and spectroscopic techniques

Executive Summary: The Crisis of Certainty

In modern drug discovery, "probable" structure is a liability. While high-field NMR and HRMS are indispensable for routine characterization, they often fail to unambiguously define absolute stereochemistry or distinguish between subtle tautomers and solvates.

This guide benchmarks Single Crystal X-Ray Diffraction (SC-XRD) —the absolute "gold standard" for structural validation—against alternative spectroscopic workflows. We analyze where SC-XRD outperforms traditional methods, where it faces bottlenecks (crystallization), and how to integrate it into a self-validating workflow that satisfies FDA Q6A guidelines for New Chemical Entities (NCEs).

Comparative Analysis: SC-XRD vs. The Alternatives

The following matrix compares the performance of SC-XRD against the standard "solution-state" alternative (NMR/MS) and the emerging "nanocrystal" alternative (MicroED).

Table 1: Structural Elucidation Performance Matrix

Feature	SC-XRD (The Gold Standard)	Solution NMR + HRMS (The Alternative)	MicroED / Cryo-EM (The Emerging)
Primary Output	Absolute 3D atomic coordinates (x, y, z)	Connectivity map (J-coupling), Mass/Charge	Coulomb potential map (3D structure)
Stereochemistry	Absolute Configuration (via Flack parameter)	Relative (requires chiral shift reagents or derivatization)	Absolute (often lower resolution than XRD)
Sample State	Single Crystal (Solid)	Solution (Liquid)	Nanocrystal (Solid)
Purity Requirement	High (for crystal growth)	High (>95% preferred)	Moderate (can pick single crystal from mixture)
Throughput	Low to Medium (days/weeks)	High (minutes/hours)	Medium (specialized prep)
Key Limitation	Crystallization Bottleneck	Ambiguity in quaternary carbons & stereocenters	Accessibility & Data processing complexity
Regulatory Weight	Definitive (Primary proof of structure)	Supportive (Identity confirmation)	Growing acceptance

The Self-Validating System: Causality & Logic

A robust structural validation is not a single experiment; it is a system where each technique covers the blind spots of the others.

• The Blind Spot of SC-XRD: It analyzes a single crystal. If your bulk sample is 90% impurity and you happen to crystallize the 10% active ingredient (or a byproduct), SC-XRD will give you a perfect structure of the wrong bulk material.

• The Blind Spot of NMR: It analyzes the bulk average. It cannot easily distinguish between a salt and a co-crystal, or definitively assign R/S configurations without known references.

The Solution: The "Orthogonal Cross-Check." You must prove that the single crystal (SC-XRD) is representative of the bulk material (PXRD/NMR).

Diagram 1: The Decision Matrix (Method Selection)

Caption: Decision tree for selecting the appropriate structural validation technique based on sample physical state and crystallinity.

Detailed Experimental Protocol

This protocol outlines the validation of a chiral small molecule (

Da).

Phase 1: Crystallization Screening (The Critical Step)

Objective: Obtain a single crystal suitable for diffraction (approx.[1][2]

mm).

• Solubility Test: Test the compound in a range of solvents with varying polarity (e.g., Hexane, Toluene, EtOAc, Acetone, MeOH, Water).

• Vapor Diffusion (Sitting Drop):

  • Place 10 mg of compound in a small vial dissolved in a "good" solvent (e.g., MeOH).

  • Place this open vial inside a larger jar containing a "poor" solvent (e.g., Et2O).

  • Seal the outer jar. As Et2O diffuses into the MeOH, solubility decreases, promoting slow crystal growth.

• Microscopy Check: Use a polarized light microscope. Birefringence (glowing under cross-polarizers) indicates crystallinity.

Phase 2: SC-XRD Data Collection & Reduction

Objective: Collect diffraction pattern and solve the phase problem.

• Mounting: Select a crystal with sharp edges. Mount on a Kapton loop using perfluoropolyether oil.

• Cooling: Immediately transfer to the goniometer head under a cryostream (

  ).

  • Why? Reduces thermal vibration (atomic displacement parameters), improving resolution and preventing crystal decay.

• Collection: Collect a full sphere of data using Mo-K

  (for higher resolution) or Cu-K (for absolute configuration of light atoms) radiation.

• Integration: Process raw frames to obtain reflection intensities (

  and ).

Phase 3: Structure Solution & Refinement

Objective: Minimize the difference between the experimental model and the theoretical electron density.

• Solution: Use Direct Methods (SHELXT) or Charge Flipping to locate heavy atoms.

• Refinement: Use Least-Squares Refinement (SHELXL).

  • Assign atom types (C, N, O).[3]

  • Model Hydrogen atoms (usually riding models for organic molecules).

  • Anisotropic Refinement: Model non-hydrogen atoms as ellipsoids (thermal motion).

• Validation Metrics (The "Trust" Indicators):

  • Value: Discrepancy index. Target ( ).

  • Goodness of Fit (GooF): Target close to

    .

  • Flack Parameter: For chiral molecules.

    • (with small error, e.g., ): Correct absolute structure.
    • : Inverted structure (wrong enantiomer).

Phase 4: Orthogonal Cross-Check (Bulk Validation)

Objective: Prove the crystal matches the bulk.

• Simulate PXRD: Generate a theoretical Powder XRD pattern from the SC-XRD CIF file (using Mercury or similar software).

• Experimental PXRD: Run the remaining bulk powder on a diffractometer.

• Overlay: The peaks must match. If they don't, you have crystallized a minor impurity or a different polymorph.

Visualizing the Workflow

The following diagram illustrates the "Self-Validating System" required for high-impact publications and regulatory submissions.

Diagram 2: Integrated Validation Workflow

Caption: Workflow ensuring the single crystal structure (SC-XRD) is representative of the bulk material via PXRD overlay.

References

• FDA Guidance for Industry Q6A. Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products.[4][5][6] (2000).[6][7] Focus on Decision Tree #4 for Polymorphism. [Link]

• Cambridge Crystallographic Data Centre (CCDC). Guidelines for the Deposition of Crystal Structure Data. [Link]

• International Union of Crystallography (IUCr). CheckCIF/PLATON Validation Service. (Essential for validating CIF files before publication).[8] [Link][9][10]

• H. D. Flack. On Enantiomorph-Polarity Estimation. Acta Cryst. A39, 876-881 (1983). (The foundational paper for absolute configuration determination). [Link]

• IUPAC Recommendations. Nomenclature and Standards for Crystal Structure Determination. [Link]

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Comparative Guide: Benchmarking the Antioxidant Potential of Novel Hydrazone Derivatives

Executive Summary

In the search for non-toxic therapeutic agents to combat oxidative stress, hydrazone derivatives (

) have emerged as a privileged scaffold. Their pharmacophore combines the structural rigidity of the azomethine group with the electron-donating capacity of the secondary amine.

However, a common failure point in publishing novel derivatives is the lack of rigorous benchmarking against established standards. This guide outlines a standardized, self-validating workflow to quantify the antioxidant potential of hydrazones, moving beyond simple "screening" to definitive pharmacological characterization.

The Chemical Rationale: Why Hydrazones?

Before pipetting, one must understand the Structure-Activity Relationship (SAR) driving the experiment. The antioxidant capacity of hydrazones is not random; it is governed by the stability of the radical intermediate formed after hydrogen abstraction.

• The Pharmacophore: The

  core acts as a hydrogen atom donor.

• Mechanism of Action: The primary mechanism is Hydrogen Atom Transfer (HAT) , where the hydrazone donates a proton to a free radical (e.g.,

  ), stabilizing itself via resonance delocalization across the azomethine bridge and adjacent aromatic rings.

• Substituent Effects: Electron-Donating Groups (EDGs) such as

  and on the phenyl ring significantly lower the N-H bond dissociation enthalpy (BDE), enhancing antioxidant potency.

Diagram 1: Experimental Workflow

The following workflow ensures that chemical synthesis artifacts (solvents, unreacted hydrazine) do not interfere with the sensitive colorimetric assays.

Figure 1: Critical workflow for validating hydrazone antioxidant potential. Note the strict purity check before assays to prevent false positives from unreacted hydrazine.

Benchmarking Protocols

To publish in high-impact journals, you must compare your novel compounds against Ascorbic Acid (Vitamin C) and Trolox (a water-soluble Vitamin E analog).

A. DPPH Radical Scavenging Assay

The "Gold Standard" for initial screening.[1] DPPH is a stable nitrogen-centered radical that turns from violet to yellow upon reduction.[1][2][3]

• Principle:

• Critical Control: Hydrazones are often light-sensitive. All incubations must occur in the dark.

Protocol:

• Preparation: Prepare a

  solution of DPPH in methanol.

• Dilution: Prepare serial dilutions of your hydrazone derivative (e.g., 10, 20, 40, 80, 160

  ) in DMSO/Methanol.

• Reaction: Mix

  of sample with of DPPH solution in a 96-well plate.

• Incubation: Incubate for 30 minutes in the dark at room temperature.

• Measurement: Read Absorbance at 517 nm .

• Calculation:

B. FRAP (Ferric Reducing Antioxidant Power) Assay

Unlike DPPH (which measures radical scavenging), FRAP measures the electron-donating potential of your compound. This distinguishes whether your hydrazone acts via HAT or Single Electron Transfer (SET).

• Principle: Reduction of

  complex (colorless) to (intense blue) at acidic pH.

• Expert Tip: The acidic pH (3.6) is critical to maintain iron solubility. If your hydrazone precipitates in acid, this assay is invalid.

Protocol:

• Reagent: Mix Acetate buffer (300 mM, pH 3.6), TPTZ (10 mM in HCl), and

  (20 mM) in a 10:1:1 ratio.

• Reaction: Add

  of sample to of pre-warmed ( ) FRAP reagent.

• Measurement: Read Absorbance at 593 nm after exactly 4 minutes.

• Benchmarking: Express results as Trolox Equivalent Antioxidant Capacity (TEAC) .

Diagram 2: Mechanistic Pathways

Understanding how the hydrazone neutralizes the radical is as important as the IC50 value.

Figure 2: Dual mechanistic pathways (HAT vs. SET) utilized by hydrazone derivatives during radical neutralization.

Data Presentation & Interpretation

Do not simply list absorbance values. You must calculate the IC50 (concentration required to scavenge 50% of radicals).

Comparative Data Table (Template)

Use this structure to present your data. A lower IC50 indicates higher potency.

Compound ID	Substituent (R)	DPPH IC50 ( )	FRAP Value ( )	Mechanism Bias
Standard 1	Ascorbic Acid	15.2 ± 0.5	High	HAT
Standard 2	Trolox	18.4 ± 0.8	High	HAT
Hydrazone A	-H (Unsubstituted)	120.5 ± 2.1	Low	Weak
Hydrazone B	-OH (Para)	22.1 ± 1.2	High	HAT
Hydrazone C	-NO2 (Electron W/D)	>500	Negligible	Inactive

Interpretation Logic:

• If Hydrazone B has an IC50 comparable to Trolox (e.g., within 20%), it is a promising lead .

• If Hydrazone C shows no activity, the electron-withdrawing nitro group has strengthened the N-H bond, preventing hydrogen donation. This confirms the SAR.

References

• Brand-Williams, W., Cuvelier, M. E., & Berset, C. (1995). Use of a free radical method to evaluate antioxidant activity.[1][2][3][4][5][6][7][8][9] LWT - Food Science and Technology.

• Benzie, I. F., & Strain, J. J. (1996). The ferric reducing ability of plasma (FRAP) as a measure of "antioxidant power": the FRAP assay.[4][8][10] Analytical Biochemistry.

• Re, R., et al. (1999).[6][9] Antioxidant activity applying an improved ABTS radical cation decolorization assay.[6][9] Free Radical Biology and Medicine.

• Prior, R. L., Wu, X., & Schaich, K. (2005). Standardized methods for the determination of antioxidant capacity and phenolics in foods and dietary supplements.[2] Journal of Agricultural and Food Chemistry.

• Popović-Djordjević, J., et al. (2022). Evaluation of antioxidant and cytotoxic properties of phenolic N-acylhydrazones: structure–activity relationship. Royal Society Open Science.

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A Researcher's Guide to Navigating the Bioactivity Data Landscape: A Comparative Analysis of Consensus and Single-Source Datasets

In the modern era of data-driven drug discovery, the quality and breadth of small molecule bioactivity data are paramount. Researchers, scientists, and drug development professionals are increasingly reliant on large-scale datasets to train predictive models, identify novel drug candidates, and understand structure-activity relationships (SAR). This guide provides an in-depth comparison of single-source bioactivity databases versus consensus datasets, offering a technical framework for selecting the optimal data source for your research needs.

The Dichotomy of Bioactivity Data: Single-Source vs. Consensus Datasets

The public availability of vast amounts of bioactivity data is a cornerstone of contemporary chemogenomics and drug design.[1][2] These data repositories can be broadly categorized into two types: single-source databases and consensus datasets.

Single-Source Databases are curated collections of bioactivity data from a specific organization or project. Prominent examples include:

• ChEMBL: A manually curated database of bioactive molecules with drug-like properties, maintained by the European Bioinformatics Institute (EBI).[2] It contains a wealth of information on compound-target interactions, including binding affinities, functional assay results, and ADMET data.

• PubChem: A comprehensive public repository of chemical substances and their biological activities, maintained by the National Center for Biotechnology Information (NCBI).[2] It is one of the largest public data sources for bioactive chemistry and drug discovery.[3]

• BindingDB: A public database focusing on experimentally measured binding affinities of proteins with small molecules.[2]

These databases are invaluable resources, each with its own focus, data collection methods, and level of detail.[2]

Consensus Datasets , on the other hand, are created by integrating and curating data from multiple single-source databases.[2][4] A notable example is the consensus dataset created by Isigkeit et al. (2022), which combines data from five major databases: ChEMBL, PubChem, BindingDB, IUPHAR/BPS, and Probes&Drugs.[2][4][5] The primary motivation for creating consensus datasets is to overcome the limitations of individual repositories, such as incomplete data and differing data formats, thereby increasing target coverage and data accuracy.[5]

Qualitative Comparison of Data Sources

The choice between a single-source and a consensus dataset is not trivial and depends heavily on the specific research application. Here, we provide a qualitative comparison to guide this decision.

Feature	Single-Source Databases (e.g., ChEMBL, PubChem)	Consensus Datasets (e.g., Isigkeit et al.)
Data Scope & Size	Varies by database. ChEMBL is highly curated for drug-like molecules, while PubChem is more comprehensive.[2][3]	Generally larger in terms of both the number of compounds and bioactivity data points due to the aggregation of multiple sources.[4]
Data Consistency & Curation	Curation is performed by a single entity, leading to internal consistency. However, errors can still exist.[6]	Involves a complex data harmonization process. While this can identify and rectify discrepancies between sources, it can also introduce its own set of challenges.[7]
Chemical & Target Space Coverage	Coverage can be biased towards the specific focus of the database.[2]	Offers broader coverage of both chemical and target space by combining the strengths of multiple databases.[4]
Data Redundancy & Conflict	Lower internal redundancy.	Higher potential for redundancy and conflicting data points that require careful handling during the consensus-building process.[7]
Ease of Use	Generally straightforward to access and use, with well-documented schemas.	May require more sophisticated data handling skills due to the aggregated nature of the data.

Quantitative Performance: A Framework for Empirical Comparison

While the theoretical advantages of consensus datasets are compelling, empirical evidence of their superior performance in predictive modeling is often application-specific. To address this, we present a detailed experimental protocol for quantitatively comparing the performance of a consensus dataset against a single-source dataset for a common drug discovery task: Quantitative Structure-Activity Relationship (QSAR) modeling.

This protocol outlines a step-by-step workflow to build and evaluate QSAR models for a specific biological target, using both ChEMBL and a consensus dataset as training data.

1. Objective: To determine whether a QSAR model trained on a consensus dataset exhibits superior predictive performance compared to a model trained solely on data from ChEMBL for a given biological target.

2. Materials:

• A well-characterized biological target with a sufficient number of publicly available bioactivity data points (e.g., HIV-1 Reverse Transcriptase).[8]

• ChEMBL database.

• A comprehensive consensus dataset (e.g., the dataset by Isigkeit et al.).

• Cheminformatics software for data processing and descriptor calculation (e.g., RDKit, PaDEL-Descriptor).[9]

• Machine learning library for model building and evaluation (e.g., scikit-learn in Python).

3. Methodology:

Step 1: Data Curation and Preparation

• For both datasets (ChEMBL and Consensus):

  • Extract all bioactivity data for the chosen target.

  • Standardize bioactivity units to a common scale (e.g., pIC50).

  • Standardize chemical structures (e.g., remove salts, neutralize charges, and handle tautomers).

  • Remove duplicate entries.

  • Filter out compounds with ambiguous or missing activity values.

Step 2: Molecular Descriptor Calculation

• For each curated dataset, calculate a set of molecular descriptors that represent the physicochemical and structural properties of the compounds. Commonly used descriptors include:

  • Extended-Connectivity Fingerprints (ECFPs)

  • MACCS keys

  • Physicochemical properties (e.g., molecular weight, logP, number of hydrogen bond donors/acceptors)

Step 3: Dataset Splitting

• Divide each dataset (ChEMBL and Consensus) into a training set (80%) and a test set (20%) using a random split. Ensure that the test set is held out and used only for the final model evaluation.

Step 4: Model Building

• Using the training sets from both ChEMBL and the consensus dataset, build two separate QSAR models.

• Employ a suitable machine learning algorithm, such as Random Forest or Support Vector Machines, which are commonly used for QSAR modeling.[10][11]

• Perform hyperparameter tuning for each model using 5-fold cross-validation on the respective training sets to optimize performance.

Step 5: Model Evaluation

• Evaluate the performance of both trained models on their respective held-out test sets.

• Use standard regression metrics to assess predictive accuracy:

  • R-squared (R²): The proportion of the variance in the dependent variable that is predictable from the independent variable(s).

  • Root Mean Squared Error (RMSE): The standard deviation of the residuals (prediction errors).

4. Expected Outcome:

The performance metrics for both models will be tabulated to allow for a direct comparison. A higher R² and lower RMSE for the model trained on the consensus dataset would suggest that the increased data volume and diversity provided by the consensus approach leads to a more robust and accurate QSAR model.

Dataset	Machine Learning Model	R² (Test Set)	RMSE (Test Set)
ChEMBL	Random Forest	0.65	0.85
Consensus Dataset	Random Forest	0.72	0.75

This hypothetical table illustrates a scenario where the consensus dataset provides a tangible improvement in QSAR model performance.

Visualizing the Workflows

To further clarify the processes described, the following diagrams, generated using Graphviz (DOT language), illustrate the key workflows.

Caption: Workflow for creating a consensus bioactivity dataset.

Caption: Workflow for the quantitative comparison of bioactivity datasets.

Conclusion: Making an Informed Decision

The choice between a single-source and a consensus dataset is a critical decision in the design of any computational drug discovery project. While single-source databases offer a high degree of internal consistency and are often easier to work with, consensus datasets provide broader coverage of the chemical and biological space, which can lead to more robust and generalizable predictive models.[4]

For researchers embarking on a new project, we recommend the following:

• For exploratory analysis and initial model building, a well-curated single-source database like ChEMBL may be sufficient and more manageable.

• For large-scale machine learning applications where model performance and generalizability are paramount, a consensus dataset is likely to provide a significant advantage due to its increased data volume and diversity.

Ultimately, the best approach is to empirically validate the choice of dataset for your specific application using a rigorous comparative framework, such as the one outlined in this guide. By systematically evaluating the performance of models trained on different data sources, researchers can ensure that they are building their predictive models on the most solid foundation possible, thereby accelerating the path to novel therapeutic discoveries.

References

• Eklund, M., et al. (2021). Bioactivity Comparison Across Multiple Machine Learning Algorithms Using Over 5000 Datasets for Drug Discovery.
• Tropsha, A. (2010). Best Practices for QSAR Model Development, Validation, and Exploitation.
• Isigkeit, L., et al. (2022). A Consensus Compound/Bioactivity Dataset for Data-Driven Drug Design and Chemogenomics. Molecules, 27(8), 2513.
• Lagorce, D., et al. (2017). A Free Web-Based Protocol to Assist Structure-Based Virtual Screening Experiments.
• Li, H., et al. (2014). Enhanced QSAR Model Performance by Integrating Structural and Gene Expression Information. International Journal of Molecular Sciences, 15(10), 17896-17915.

• Isigkeit, L., et al. (2022). A Consensus Compound/Bioactivity Dataset for Data-Driven Drug Design and Chemogenomics. PMC. [Link]

• Matveieva, M., & Polishchuk, P. (2021). Benchmarks for interpretation of QSAR models.
• Nantasenamat, C., et al. (2014). Identifying Differences in the Performance of Machine Learning Models for Off-Targets Trained on Publicly Available and Proprietary Data Sets. Chemical Research in Toxicology, 27(10), 1745-1757.
• Koleva, Y. K., et al. (2014). QSAR Modeling Using Large-Scale Databases: Case Study for HIV-1 Reverse Transcriptase Inhibitors.
• Lane, T. R., et al. (2020). A Very Large-Scale Bioactivity Comparison of Deep Learning and Multiple Machine Learning Algorithms for Drug Discovery. ChemRxiv.
• Lane, T. R., et al. (2021). Bioactivity Comparison across Multiple Machine Learning Algorithms Using over 5000 Datasets for Drug Discovery.
• Chen, Y. C., et al. (2021).

• Lane, T. R., et al. (2021). Bioactivity Comparison across Multiple Machine Learning Algorithms Using over 5000 Datasets for Drug Discovery. PubMed. [Link]

• Williams, A. J., et al. (2018). Caveat Usor: Assessing Differences between Major Chemistry Databases.
• Zhong, S., et al. (2008). A flowchart of the virtual database screening protocol. Current Topics in Medicinal Chemistry, 8(15), 1331-1343.
• Neovarsity. (2024).
• Al-Sultani, A. O., et al. (2021). Development of QSAR Models Using Singular Value Decomposition Method: A Case Study for Predicting Anti-HIV and Anti-HCV Activities. Molecules, 26(16), 4875.
• Grisoni, F., et al. (2021). QSAR Models for Predicting Oral Bioavailability and Volume of Distribution and Their Application in Mapping the TK Space of Endocrine Disruptors. International Journal of Molecular Sciences, 22(19), 10522.
• Hunter, F. (2021). A guide to exploring drug like compounds and their biological targets using ChEMBL. EMBL-EBI.
• Coley, C. W., et al. (2024). ORDerly: Data Sets and Benchmarks for Chemical Reaction Data.
• Tang, J., et al. (2017). Drug Target Commons: A Community Effort to Build a Consensus Knowledge Base for Drug-Target Interactions. Cell Chemical Biology, 24(12), 1572-1582.
• Lyu, J., et al. (2019). How to Benchmark Methods for Structure-Based Virtual Screening of Large Compound Libraries. Methods in Molecular Biology, 2053, 1-14.
• Nean, T., et al. (2025). Development of QSAR Models and Web Applications for Predicting hDHFR Inhibitor Bioactivity Using Machine Learning. Molecules, 30(23), 1-18.
• van den Puttelaar, J., et al. (2012). Consistency of systematic chemical identifiers within and between small-molecule databases.

• Isigkeit, L., et al. (2022). Structure of the consensus dataset. ResearchGate. [Link]

• St. John, M., et al. (2024). An Improved Metric and Benchmark for Assessing the Performance of Virtual Screening Models. arXiv.
• Zabrodskii, P. F. (2013). Does anybody know a technique for analyzing chemical databases?.
• Hassan, H. H. A., et al. (2025). Probing the Structure-Based Virtual Screening Performance of Plasmodium falciparum Dihydrofolate Reductase: A Benchmarking Study and a Multistage Screening of the Wild-Type and Resistant Variants. Drug Design, Development and Therapy, 19, 1-20.

• Data Professor. (2020). Bioinformatics Project from Scratch - Drug Discovery Part 3 (Dataset Preparation). YouTube. [Link]

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Comprehensive Guide: In Vitro and In Vivo Validation of Novel Therapeutic Compounds

Comparative Analysis: Novel Candidate (N-001) vs. Standard of Care (SoC)

Executive Summary

In drug discovery, the transition from "hit" to "lead" is defined by rigorous validation. This guide outlines the critical path for validating a novel small molecule inhibitor, Compound N-001 (hypothetical), against a clinical Standard of Care (SoC), Sorafenib , in the context of Hepatocellular Carcinoma (HCC).

We do not simply generate data; we interrogate the compound’s biological logic. This guide details the experimental workflows, performance metrics, and decision-making frameworks required to justify progression to IND (Investigational New Drug) enabling studies.

Part 1: In Vitro Validation (The Mechanistic Filter)

Before animal modeling, we must prove that N-001 engages its target and induces phenotype-specific lethality more effectively than the SoC. We utilize ATP-based viability assays over enzymatic conversion assays (like MTT) to eliminate metabolic artifacts.

Experimental Protocol: ATP-Based Cell Viability (CellTiter-Glo®)

Objective: Determine the IC50 (Half-maximal inhibitory concentration) of N-001 vs. SoC.

• Step 1: Cell Seeding. [1]

  • Seed HepG2 (sensitive) and HuH-7 (resistant) cells in 384-well opaque plates.

  • Critical Parameter: Seeding density must ensure cells remain in log-phase growth for 72 hours (typically 1,000–3,000 cells/well).

• Step 2: Compound Treatment. [1]

  • After 24h incubation, add N-001 and SoC using a D300e Digital Dispenser to create a 10-point dose-response curve (Range: 10 µM to 0.1 nM).

  • Control: 0.1% DMSO (Vehicle).

• Step 3: Incubation.

  • Incubate for 72 hours at 37°C, 5% CO2.

• Step 4: Analysis.

  • Add CellTiter-Glo reagent (1:1 ratio). Shake for 2 mins (lysis).

  • Read Luminescence (RLU). RLU correlates directly with ATP and viable cell number.

Comparative Performance Data

The following data represents a typical "Go" decision profile where N-001 shows superior potency in resistant lines.

Metric	Cell Line	Compound N-001 (Novel)	Sorafenib (SoC)	Interpretation
IC50 (nM)	HepG2 (WT)	12.5 ± 1.2	45.0 ± 3.5	N-001 is 3.6x more potent in sensitive models.
IC50 (nM)	HuH-7 (Resistant)	55.0 ± 4.1	>5000	N-001 overcomes resistance mechanisms.
Selectivity Index	Primary Hepatocytes	>10,000	2,500	N-001 shows a wider therapeutic window.

Mechanism of Action Visualization

N-001 is designed to inhibit the RAS/RAF pathway upstream of where Sorafenib acts, preventing feedback loop activation.

Figure 1: Signal Transduction Blockade. N-001 targets the RAS-RAF interaction node, distinct from the downstream kinase inhibition of the SoC.

Part 2: In Vivo Validation (The Translational Bridge)

Efficacy in a petri dish rarely translates 1:1 to an organism. We utilize a Cell-Derived Xenograft (CDX) model to evaluate Tumor Growth Inhibition (TGI) and systemic toxicity.

Experimental Protocol: Subcutaneous Xenograft

Objective: Measure TGI% and Body Weight Loss (BWL) over 21 days.

• Step 1: Inoculation.

  • Inject

    HepG2 cells (in Matrigel) into the right flank of BALB/c nude mice.

• Step 2: Staging & Randomization (Critical).

  • Wait until tumors reach 100–150 mm³ .

  • Randomize mice into groups (n=8) to ensure equal average tumor volume across cohorts. Never start treatment on invisible tumors.

• Step 3: Dosing.

  • Group A: Vehicle (QD, PO).

  • Group B: Sorafenib (30 mg/kg, QD, PO).

  • Group C: N-001 (10 mg/kg, QD, PO).

• Step 4: Measurement.

  • Measure tumor volume (

    ) and body weight every 3 days.

Comparative Efficacy Data

Metric: Tumor Growth Inhibition (TGI).

Metric	Sorafenib (SoC)	Compound N-001	Statistical Significance
TGI (%)	55%	88%	p < 0.001 (ANOVA)
Tumor Regression	0/8 mice	3/8 mice	N-001 induced shrinkage.
Max Body Weight Loss	-12%	-3%	N-001 is better tolerated.

In Vivo Workflow Diagram

Figure 2: The In Vivo Validation Pipeline. Critical control points are Staging and Randomization to prevent bias.

Part 3: Safety & Strategic Analysis

Efficacy without safety is a failed drug. Early toxicology screening is guided by OECD Guideline 423 and ICH M3(R2) .

Acute Oral Toxicity (OECD 423)

Instead of the outdated LD50 "death count," we use the Acute Toxic Class Method .

• Protocol: Administer N-001 at a fixed dose (e.g., 300 mg/kg) to 3 animals.

• Observation: Monitor for 14 days. If 0-1 deaths occur, re-test at a higher tier (2000 mg/kg).

• Result: N-001 classified as GHS Category 5 (Low Toxicity), whereas Sorafenib analogs often fall into Category 3/4.

The "Kill" Criteria

As a scientist, you must know when to stop.

• STOP if: TGI < 50% at Maximum Tolerated Dose (MTD).

• STOP if: Body weight loss > 20% (Humane Endpoint).

• PROCEED if: TGI > SoC AND Safety Margin > 10x (based on FDA Starting Dose Guidance).

References

• National Cancer Institute (NCI). NCI-60 Human Tumor Cell Lines Screen Methodology.[2][3] Retrieved from [Link]

• Food and Drug Administration (FDA). Guidance for Industry: Estimating the Maximum Safe Starting Dose in Initial Clinical Trials for Therapeutics in Adult Healthy Volunteers.[4] (2005).[4][5][6][7] Retrieved from [Link]

• OECD. Test No. 423: Acute Oral Toxicity - Acute Toxic Class Method.[8] OECD Guidelines for the Testing of Chemicals.[9][10] Retrieved from [Link][9]

• International Conference on Harmonisation (ICH). Guidance M3(R2): Nonclinical Safety Studies for the Conduct of Human Clinical Trials.[11][12][13] Retrieved from [Link][12][13]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Handling and Disposal of Ethyl 1-allyl-2-benzylidenehydrazinecarboxylate

Understanding the Hazard: A Structural Analysis

The key to safely handling any chemical is to first understand its potential for harm. The structure of Ethyl 1-allyl-2-benzylidenehydrazinecarboxylate contains several functional groups, each contributing to its overall hazard profile. We must treat this compound with the caution required for a substance that is potentially toxic, irritant, reactive, and a sensitizer.

• The Hydrazine Core: Hydrazine and its derivatives are a well-documented class of hazardous compounds.[1] The core risk stems from their systemic toxicity. Exposure can cause damage to the liver, kidneys, and central nervous system.[2][3] Many hydrazine compounds are also suspected carcinogens.[3][4] The SDS for a closely related precursor, Ethyl hydrazinecarboxylate, indicates it may be fatal if swallowed and is harmful through skin contact and inhalation.[5] Therefore, preventing any direct physical exposure is paramount.

• The Allyl Group: The allyl functional group introduces risks of flammability and irritation.[6] Allyl compounds can be reactive and may also act as sensitizers, potentially causing an allergic skin reaction upon repeated exposure.[7]

• The Benzylidene Hydrazine Moiety: This structural feature is common in compounds with a wide range of biological activities, from antimicrobial to anti-inflammatory.[8][9] While this speaks to its utility in drug development, it also underscores its inherent reactivity and ability to interact with biological systems.

Based on this analysis, all handling procedures must assume Ethyl 1-allyl-2-benzylidenehydrazinecarboxylate is acutely toxic, a skin/eye/respiratory irritant, and potentially carcinogenic.

Personal Protective Equipment (PPE): Your First Line of Defense

The use of appropriate PPE is non-negotiable. It is the most critical physical barrier between you and the chemical. The following table outlines the minimum required PPE for any procedure involving this compound.

Body Part	Required PPE	Rationale & Key Considerations
Hands	Double Gloving: - Inner: Nitrile Gloves - Outer: Butyl Rubber or Viton Gloves	The hydrazine moiety necessitates high-resistance gloves. Butyl rubber is the material of choice for handling hydrazine compounds.[10][11] Double gloving provides splash protection and minimizes exposure risk during glove removal.
Eyes/Face	- Chemical Safety Goggles (ANSI Z87.1-compliant) - Face Shield	Standard safety glasses are insufficient. Goggles provide a seal against splashes and vapors.[11] A face shield must be worn over goggles during procedures with a high splash potential (e.g., transfers, quenching).[2][12]
Body	- Flame-Resistant (FR) Lab Coat - Chemical-Resistant Apron	An FR lab coat protects against incidental contact and potential ignition sources from the allyl group.[11] A chemical-resistant apron provides an additional barrier for torso protection during transfers.
Respiratory	Not required for routine operations.	All work must be conducted within a properly functioning and certified chemical fume hood.[4][5] A respirator (e.g., NIOSH-approved full-face with appropriate cartridges or a supplied-air respirator) should only be used in emergency situations like a large spill, not for standard handling.[3][10]

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a strict, pre-defined workflow minimizes the risk of exposure and incidents. The following protocol should be adapted to your specific experimental needs but the core safety principles must be maintained.

Workflow Visualization

Caption: Workflow for handling Ethyl 1-allyl-2-benzylidenehydrazinecarboxylate.

Detailed Protocol:

• Preparation (Pre-Operation):

  • Verify Engineering Controls: Confirm that the chemical fume hood has been certified within the last year.[12]

  • Don PPE: Put on all required PPE as detailed in the table above before entering the designated work area.

  • Prepare Workspace: Cover the work surface within the fume hood with absorbent, plastic-backed paper.

  • Assemble Equipment: Ensure all necessary glassware, reagents, and waste containers are inside the fume hood to minimize traffic in and out of the sash.

  • Emergency Readiness: Confirm the location and accessibility of the nearest safety shower, eyewash station, and a spill kit appropriate for chemical spills.[10]

• Handling (Inside the Fume Hood):

  • Weighing and Transfer: When weighing, tare a sealed container, add the chemical, and re-seal before removing from the balance. Perform all transfers of the material slowly and carefully to avoid generating dust or splashes.

  • Chemical Compatibility: Be aware that hydrazine derivatives can react violently with strong oxidizing agents (e.g., peroxides, nitrates) and acids.[1][10] Avoid contact with metal oxides which can catalyze decomposition.[10]

  • Maintain Containment: Keep all containers holding the compound sealed when not in immediate use.

• Post-Handling and Decontamination:

  • Glassware: Rinse all contaminated glassware with a solvent three times. The initial rinsate must be collected as hazardous liquid waste.

  • Doffing PPE: Remove PPE in the reverse order it was put on, ensuring that the outer gloves are removed first. Do not touch your face or personal items with contaminated gloves.

  • Hygiene: Wash hands thoroughly with soap and water after removing all PPE.[2]

Disposal Plan: Managing Hazardous Waste Streams

Improper disposal is a serious safety and compliance violation. All materials contaminated with Ethyl 1-allyl-2-benzylidenehydrazinecarboxylate must be treated as hazardous waste.

Disposal Decision Pathway

Caption: Decision tree for segregating contaminated waste.

Disposal Protocol:

• Waste Segregation: Use separate, dedicated containers for each type of waste:

  • Solid Waste: Contaminated gloves, bench paper, wipes, etc.

  • Liquid Waste: Unused solutions, reaction mixtures, and the initial solvent rinses from glassware.

  • Sharps Waste: Contaminated needles or pipettes.

• Containerization:

  • All waste containers must be in good condition, compatible with the chemical waste, and have securely sealing lids.

  • Do not fill liquid waste containers beyond 80% capacity to allow for vapor expansion.

• Labeling: All containers must be labeled immediately with a "HAZARDOUS WASTE" tag.[12] The label must include:

  • Full Chemical Name: "Ethyl 1-allyl-2-benzylidenehydrazinecarboxylate" and any solvents present.

  • Hazard Identification: "Toxic," "Irritant."

  • Accumulation Start Date.

• Storage and Pickup: Store sealed waste containers in a designated and properly ventilated satellite accumulation area. Contact your institution's Environmental Health & Safety (EHS) department for pickup.[12] Do not pour any amount of this chemical down the drain. [10]

Emergency Procedures: Immediate Response Actions

In the event of an exposure or spill, swift and correct action is critical.

Incident	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[2] Seek immediate medical attention.[5][12]
Eye Contact	Immediately flush eyes with water for at least 15 minutes, holding the eyelids open.[5] Remove contact lenses if possible. Seek immediate medical attention.[13]
Inhalation	Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[5]
Ingestion	Do NOT induce vomiting. [13] Rinse mouth with water. Seek immediate medical attention.[5]
Small Spill (<100 mL inside a fume hood)	Alert others in the lab. Wearing full PPE, cover the spill with an inert absorbent material (e.g., sand, vermiculite).[14] Collect the material using non-sparking tools into a sealed container for hazardous waste disposal. Clean the area with a solvent.
Large Spill (>100 mL or any spill outside a fume hood)	Evacuate the immediate area. Alert others and call your institution's emergency number or EHS. Do not attempt to clean it up yourself.[14]

By integrating these safety protocols into your daily laboratory operations, you can effectively manage the risks associated with Ethyl 1-allyl-2-benzylidenehydrazinecarboxylate, ensuring a safe environment for yourself and your colleagues while advancing your critical research.

References

• Hydrazine - Wikipedia. (n.d.).
• Performance Chemicals Hydrazine - Arxada. (n.d.).
• Safeguarding Your Research: A Comprehensive Guide to Handling Hydrazine Hydrate - Benchchem. (n.d.).
• Hydrazine and Other Corrosive and Flammable PHS - UNC Charlotte. (n.d.).
• hydrazine (N2H4) - GazFinder. (n.d.).
• SAFETY DATA SHEET - Pfaltz & Bauer. (n.d.).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, November 6).
• SAFETY DATA SHEET - Thermo Fisher Scientific. (2026, January 16).
• Safety and Handling of Hydrazine - DTIC. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (n.d.).
• Synthesis and Free Radical Scavenging Activity of New Hydroxybenzylidene Hydrazines - PMC - NIH. (n.d.).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, November 6).
• Solvent Free Synthesis, Spectral Studies and Antimicrobial Activities of Substituted (E)-1- Benzylidene-2-(4-Methylphenyl) Hydrazine - JSciMed Central. (2016, May 7).
• SAFETY DATA SHEET - Thermo Fisher Scientific. (2025, September 12).
• SAFETY DATA SHEET - PPG. (2025, December 18).
• Hydrazine - Hazardous Substance Fact Sheet - New Jersey Department of Health. (n.d.).
• Hydrazine - SAFETY DATA SHEET. (2009, September 22).
• Hydrazine Standard Operating Procedure Template - Environmental Health & Safety, University of New Mexico. (n.d.).
• Analgesic activity of synthesized benzylidene-hydrazide derivatives - ResearchGate. (n.d.).

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